tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

Core Science & Biosynthesis

High-Resolution Profiling and Synthetic Utility of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate in Drug Design

Executive Summary

In contemporary medicinal chemistry, the incorporation of small, constrained aliphatic rings has become a cornerstone strategy for optimizing the developability of drug candidates[1]. Azetidines, in particular, serve as highly effective sp3 -rich bioisosteres for saturated six-membered rings (such as piperidines) or planar aromatic systems. By escaping the "flatland" of traditional aromatic pharmacophores, azetidine incorporation often leads to enhanced aqueous solubility, reduced lipophilicity (LogP), and improved metabolic stability[2][3].

tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is a specialized, highly versatile building block. The N-Boc (tert-butoxycarbonyl) group provides robust protection during upstream cross-coupling or alkylation sequences, while the 3-(1-methoxyethyl) side chain introduces a hydrogen-bond acceptor and a stereocenter, offering unique conformational biases for target binding[3]. This whitepaper provides a comprehensive technical blueprint for the analytical profiling and synthetic manipulation of this compound.

Fundamental Physicochemical & Mass Spectrometry Blueprint

For accurate analytical identification, High-Resolution Mass Spectrometry (HRMS) relies on the exact monoisotopic mass rather than the average molecular weight. The exact mass is calculated using the mass of the most abundant isotope of each constituent element (e.g., 12C , 1H , 14N , 16O ). In contrast, the average molecular weight accounts for the natural isotopic distribution and is used for bulk stoichiometric calculations.

Table 1: Physicochemical and Mass Parameters

Parameter	Value	Causality / Significance
Chemical Formula	C11​H21​NO3​	Defines the atomic composition of the protected building block.
Average Molecular Weight	215.29 g/mol	Utilized for calculating molar equivalents in synthetic reactions.
Exact Mass (Monoisotopic)	215.1521 Da	Critical for HRMS to distinguish from isobaric background noise.
[M+H]+ Adduct	216.1594 Da	Primary target ion observed in positive-mode Electrospray Ionization (ESI).
[M+Na]+ Adduct	238.1419 Da	Secondary adduct often observed depending on mobile phase buffers.

Structural & Conformational Dynamics

The architectural design of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is modular. The azetidine core enforces a specific puckered conformation, while the N-Boc group sterically shields the nitrogen lone pair, preventing unwanted nucleophilic attacks during early-stage synthesis.

Fig 1. Structural topology and physicochemical contributions of the substituted azetidine core.

High-Resolution Mass Spectrometry (HRMS) Protocol

To validate the integrity of the building block, LC-HRMS must be performed. The lability of the Boc group under ESI conditions often results in diagnostic in-source fragmentation, which serves as a self-validating signature for the compound.

Table 2: LC-HRMS Gradient Protocol

Time (min)	% Mobile Phase A (0.1% FA in H2​O )	% Mobile Phase B (0.1% FA in MeCN)
0.0	95	5
1.0	95	5
5.0	5	95
7.0	5	95
7.1	95	5

Step-by-Step Analytical Methodology

• Sample Preparation: Dissolve 1.0 mg of the compound in 1 mL of LC-MS grade Methanol. Dilute to a working concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile.

• Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size) maintained at 40°C.

• Ionization Parameters: Operate the ESI source in positive ion mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C to ensure optimal droplet evaporation.

• Data Acquisition & Interpretation: Scan a mass range of m/z 100–1000.

  • Primary Target: Extract the chromatogram for the [M+H]+ ion at m/z 216.1594 .

  • Diagnostic Fragments: Look for in-source fragmentation peaks at m/z 160.0968 (loss of isobutylene, [M−C4​H8​+H]+ ) and m/z 116.1070 (complete loss of the Boc group, [M−Boc+H]+ ). The presence of these fragments confirms the carbamate linkage.

Synthetic Workflow: Chemoselective Boc Deprotection

The removal of the N-Boc protecting group is a mandatory step to unveil the secondary amine for subsequent functionalization (e.g., amide coupling or reductive amination). While base-promoted deprotection strategies exist for highly acid-sensitive complex substrates[4], the standard, highly efficient method employs Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)[5].

Fig 2. Mechanistic workflow of TFA-mediated Boc deprotection yielding the free azetidine amine.

Step-by-Step Deprotection Methodology

• Reagent Preparation: Ensure Dichloromethane (DCM) is anhydrous to prevent competitive side reactions. Pre-cool the Trifluoroacetic Acid (TFA) to 0°C.

• Reaction Setup: Dissolve 1.0 mmol of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate in 5 mL of DCM in a round-bottom flask equipped with a magnetic stir bar.

• Controlled Acid Addition: Place the flask in an ice bath. Slowly add 5 mL of TFA dropwise to the stirring solution. Causality Note: The addition is performed at 0°C to control the exothermic generation of isobutylene and carbon dioxide gas, preventing thermal degradation of the strained azetidine ring[5].

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-2 hours. Monitor completion via LC-MS by tracking the disappearance of the m/z 216.16 peak and the dominance of the m/z 116.11 peak.

• Neutralization & Workup: Concentrate the mixture under reduced pressure to remove volatile TFA. Redissolve the resulting TFA-amine salt in 10 mL of DCM and wash with saturated aqueous NaHCO3​ until the aqueous layer reaches pH 8, ensuring the amine is fully free-based.

• Isolation: Extract the aqueous layer with DCM (3 x 10 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the pure 3-(1-methoxyethyl)azetidine.

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1H and 13C NMR chemical shifts for tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

An In-Depth Technical Guide to the 1H and 13C NMR Chemical Shifts of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

This guide provides a detailed analysis of the predicted 1H and 13C Nuclear Magnetic Resonance (NMR) spectra for tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate. Designed for researchers, scientists, and professionals in drug development, this document synthesizes data from structurally analogous compounds to offer a comprehensive interpretation. We will delve into the rationale behind the predicted chemical shifts, discuss the stereochemical complexities of the molecule, and provide standardized protocols for experimental data acquisition.

Introduction to the Molecule and the Role of NMR

tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is a substituted four-membered heterocyclic compound. The azetidine ring is a valuable scaffold in medicinal chemistry, and understanding the precise structure of its derivatives is paramount for drug design and synthesis. NMR spectroscopy is the most powerful tool for the structural elucidation of such organic molecules in solution.

This guide addresses a common challenge in research and development: the need for structural confirmation of a novel compound for which no published spectral data exists. By analyzing the NMR data of closely related structures, we can predict the chemical shifts and coupling constants with a high degree of confidence. This predictive approach allows for a proactive understanding of what to expect in an experimental spectrum, aiding in the confirmation of a successful synthesis and the identification of impurities.

A critical feature of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is the presence of two chiral centers: one at the C3 position of the azetidine ring and another at the C1' position of the ethyl substituent. This results in the existence of two pairs of diastereomers, which will have distinct NMR spectra. This guide will also explore the implications of this stereoisomerism on the NMR analysis.

Predicted 1H NMR Spectral Analysis

The 1H NMR spectrum is predicted to exhibit distinct signals for each proton environment in the molecule. The following table summarizes the expected chemical shifts (δ), multiplicities, and coupling constants (J). The analysis is based on data from various substituted N-Boc azetidines and compounds containing methoxyethyl groups.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Predicted J (Hz)	Rationale and Comparative Insights
H-a (t-Bu)	~1.45	Singlet (s)	9H	-	The nine equivalent protons of the tert-butyl group are shielded and show a characteristic sharp singlet. This is consistent across a vast range of N-Boc protected compounds.[1][2]
H-d (CH3-C1')	~1.15	Doublet (d)	3H	~6.5	These methyl protons are coupled to the single proton on C1' (H-c), resulting in a doublet. The chemical shift is typical for a methyl group adjacent to a methine.
H-e (OCH3)	~3.30	Singlet (s)	3H	-	The methoxy protons are deshielded by the adjacent oxygen atom and appear as a singlet, as there are no adjacent protons to couple with. Their chemical shift generally falls in the 3.3-3.8 ppm range.[3][4]
H-3 (Azetidine CH)	~2.8-3.0	Multiplet (m)	1H	-	This proton is coupled to the protons on C2, C4, and C1'. Its chemical shift is influenced by the electron-withdrawing effect of the nitrogen and the substituent at C3.
H-c (CH-O)	~3.4-3.6	Multiplet (m)	1H	-	This proton is coupled to the methyl protons (H-d) and the azetidine proton (H-3). The adjacent oxygen atom causes a significant downfield shift.
H-2, H-4 (Azetidine CH2)	~3.7-4.2	Multiplets (m)	4H	-	The protons on the C2 and C4 carbons of the azetidine ring are adjacent to the nitrogen atom, which deshields them. Due to the chiral center at C3, the geminal protons on C2 and C4 are diastereotopic.[5] This means they are chemically non-equivalent and will have different chemical shifts, leading to complex splitting patterns. They will couple with each other (geminal coupling) and with the H-3 proton (vicinal coupling).

Predicted 13C NMR Spectral Analysis

The 13C NMR spectrum provides complementary information, with each unique carbon atom giving a distinct signal. The predicted chemical shifts are based on established ranges for similar functional groups and substituted azetidines.

Carbon Assignment	Predicted δ (ppm)	Rationale and Comparative Insights
C-a (t-Bu CH3)	~28.5	The three equivalent methyl carbons of the tert-butyl group appear in a highly characteristic region.[1]
C-d (CH3-C1')	~18-20	This is a typical chemical shift for a terminal methyl carbon in an alkyl chain.
C-3 (Azetidine CH)	~35-40	The chemical shift of the C3 carbon is influenced by the attached substituent.
C-2, C-4 (Azetidine CH2)	~53-58	These carbons are adjacent to the nitrogen atom, which causes a downfield shift. Their exact positions can be confirmed with 2D NMR techniques like HSQC.
C-e (OCH3)	~56-58	The methoxy carbon chemical shift is typically found in this region.[4][6][7]
C-c (CH-O)	~75-80	The direct attachment to an oxygen atom significantly deshields this carbon, shifting it far downfield.
C-b (t-Bu Quaternary)	~79-80	The quaternary carbon of the Boc group is consistently found in this range.[1]
C=O (Carbonyl)	~156	The carbonyl carbon of the carbamate is highly deshielded and appears at a low field.

Stereochemical Considerations: The Impact of Diastereomers

As previously mentioned, tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate possesses two chiral centers. This gives rise to four possible stereoisomers, which can be grouped into two pairs of enantiomers.

Caption: Recommended workflow for NMR data acquisition and analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified compound.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl3). CDCl3 is a suitable solvent for many non-polar to moderately polar organic molecules.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm for both 1H and 13C).

  • Transfer the solution to a 5 mm NMR tube.

• 1H NMR Data Acquisition:

  • Acquire the spectrum on a 400 MHz or higher field spectrometer.

  • Use a standard one-pulse sequence.

  • Average 16 to 64 scans to achieve a good signal-to-noise ratio.

  • Employ a relaxation delay of 1-2 seconds. [2][5]

• 13C NMR Data Acquisition:

  • Acquire the spectrum on the same instrument.

  • Use a proton-decoupled pulse sequence (e.g., zgpg30).

  • A higher number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of 13C.

• 2D NMR Experiments (for unambiguous assignment):

  • COSY (Correlation Spectroscopy): This experiment identifies proton-proton couplings, which is invaluable for tracing out the connectivity of the spin systems in the azetidine ring and the side chain. [5] * HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon to which it is directly attached. This is crucial for definitively assigning the carbon signals. [5] * HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds, which helps in piecing together the molecular fragments and confirming the overall structure.

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Perform phase and baseline corrections to obtain a clean spectrum.

  • Integrate the signals in the 1H NMR spectrum to determine the relative number of protons for each signal.

  • Report chemical shifts (δ) in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

Conclusion

This guide provides a robust, predictive framework for the 1H and 13C NMR spectra of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate. By leveraging data from analogous structures, we have established a detailed set of expected chemical shifts and spectral patterns. The discussion of diastereotopicity and the potential for multiple sets of signals due to diastereomers highlights the importance of careful spectral interpretation. The provided experimental protocols offer a standardized approach to acquiring high-quality data for this and similar molecules, ensuring both accuracy and reproducibility in structural elucidation efforts.

References

• Yu, N., et al. (2020). General Protocol for the Accurate Prediction of Molecular 13C/1H NMR Chemical Shifts via Machine Learning Augmented DFT. ACS Publications. Available at: [Link]

• Williams, A. J., et al. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. RSC Publishing. Available at: [Link]

• Wiitala, K. W., et al. (n.d.). Computational Prediction of 1H and 13C Chemical Shifts: A Useful Tool. Scribd. Available at: [Link]

• Saielli, G., & Bagno, A. (2009). DFT-GIAO 1H and 13C NMR prediction of chemical shifts for the configurational assignment of 6beta-hydroxyhyoscyamine diastereoisomers. PubMed. Available at: [Link]

• Capitini, C., et al. (2015). Easy access to constrained peptidomimetics and 2,2-disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. The Royal Society of Chemistry. Available at: [Link]

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• ACD/Labs. (2026). Methoxy groups just stick out. ACD/Labs. Available at: [Link]

• Tousšek, J., et al. (2012). Origin of the Conformational Modulation of the 13C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds. ACS Publications. Available at: [Link]

• Tousšek, J., et al. (2013). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. PubMed. Available at: [Link]

• Doc Brown's Chemistry. (n.d.). low/high resolution 1H proton nmr spectrum of 1-methoxypropane. Available at: [Link]

• Chemistry Stack Exchange. (2016). How to differentiate diastereotopic protons by NMR in flexible groups? Available at: [Link]

• CiteSeerX. (n.d.). H and C NMR Data on Hydroxy/methoxy Flavonoids and the Effects of Substituents on Chemical Shifts. Available at: [Link]

• Agrawal, P. K. (n.d.). Methoxy 13C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds. ResearchGate. Available at: [Link]

• University of Cambridge. (n.d.). Chemical shifts. Available at: [Link]

• HETEROCYCLES. (2018). multigram-scale and column chromatography-free synthesis of l-azetidine-2-carboxylic acid. Available at: [Link]

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• Master Organic Chemistry. (2022). Diastereotopic Protons in 1H NMR Spectroscopy: Examples. Available at: [Link]

• Organic Chemistry Data. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. Available at: [Link]

• PubChemLite. (n.d.). Tert-butyl 3-[(1s)-1-hydroxyethyl]azetidine-1-carboxylate. Available at: [Link]

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• NextSDS. (n.d.). tert-Butyl 3-[(1R)-1-hydroxyethyl]azetidine-1-carboxylate. Available at: [Link]

• Babij, N. R., et al. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available at: [Link]

• YouTube. (2021). NMR Spectroscopy: Diastereotopism. Available at: [Link]

• MDPI. (2024). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available at: [Link]

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Chemical and physical properties of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate, a specialized heterocyclic building block with significant potential in medicinal chemistry. Due to the novelty of this specific derivative, this document synthesizes information from closely related analogues and established synthetic methodologies to present a predictive yet scientifically grounded resource. We will explore a postulated, high-yield synthetic pathway, predict its physicochemical and spectroscopic properties, and discuss its potential applications in drug discovery, drawing parallels from the well-documented utility of 3-substituted azetidine scaffolds. This guide is intended to empower researchers with the foundational knowledge required to synthesize, characterize, and strategically employ this compound in the development of novel therapeutics.

Introduction: The Strategic Value of the Azetidine Scaffold

Azetidines, four-membered nitrogen-containing heterocycles, have emerged as crucial motifs in modern drug discovery.[1] Their inherent ring strain and non-planar, three-dimensional structure offer distinct advantages over more traditional, larger ring systems.[1] The incorporation of an azetidine moiety can enhance key pharmacokinetic properties, including aqueous solubility and metabolic stability, while also providing a rigid scaffold that can improve binding affinity and selectivity for biological targets.[1][2]

The 3-substituted azetidines, in particular, are of significant interest as they allow for diverse functionalization, enabling the exploration of a wide chemical space.[3] These derivatives have been successfully integrated into a range of therapeutic agents, demonstrating their versatility as bioisosteres and pharmacophores.[2][4] This guide focuses on a specific, yet-to-be-extensively-documented derivative, tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate, and provides a predictive framework for its scientific exploration.

Postulated Synthesis Pathway

The synthesis of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate can be logically approached through a two-step sequence starting from the commercially available tert-butyl 3-formylazetidine-1-carboxylate. This strategy involves a Grignard reaction to introduce the ethyl group and create a secondary alcohol, followed by an O-methylation to yield the final methoxy derivative.

dot

Caption: Postulated synthesis of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate.

Step 1: Synthesis of tert-Butyl 3-(1-hydroxyethyl)azetidine-1-carboxylate

The initial step involves the nucleophilic addition of a methyl Grignard reagent to tert-butyl 3-formylazetidine-1-carboxylate. The Grignard reagent, being a potent nucleophile, attacks the electrophilic carbonyl carbon of the aldehyde, leading to the formation of a secondary alcohol upon acidic workup.[5][6]

Experimental Protocol:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous tetrahydrofuran (THF). Cool the flask to 0 °C in an ice bath.

• Grignard Addition: Slowly add a solution of methylmagnesium bromide (MeMgBr) in THF (typically 1.1 equivalents) to the stirred THF via the dropping funnel.

• Substrate Addition: Dissolve tert-butyl 3-formylazetidine-1-carboxylate (1.0 equivalent) in anhydrous THF and add it dropwise to the Grignard solution at 0 °C.[7]

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting aldehyde is consumed.

• Quenching and Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature and extract the product with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Step 2: O-Methylation to Yield tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

The secondary alcohol obtained in the previous step can be converted to the corresponding methyl ether via a Williamson ether synthesis. A strong base, such as sodium hydride, is used to deprotonate the alcohol, forming an alkoxide, which then acts as a nucleophile to displace the iodide from methyl iodide.[8]

Experimental Protocol:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) in anhydrous THF. Cool the mixture to 0 °C.

• Alcohol Addition: Dissolve tert-butyl 3-(1-hydroxyethyl)azetidine-1-carboxylate (1.0 equivalent) in anhydrous THF and add it dropwise to the NaH suspension. Stir the mixture at 0 °C for 30 minutes.

• Methylation: Add methyl iodide (MeI, 1.5 equivalents) dropwise to the reaction mixture at 0 °C.

• Reaction Progression: Allow the reaction to slowly warm to room temperature and stir overnight.

• Quenching and Workup: Cautiously quench the reaction with water and extract the product with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The final product can be purified by flash chromatography.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate based on its structure and data from analogous compounds.

Property	Predicted Value	Basis for Prediction
Molecular Formula	C₁₁H₂₁NO₃	Structural analysis
Molecular Weight	215.29 g/mol	Calculated from the molecular formula
Appearance	Colorless to pale yellow oil	Based on similar N-Boc protected azetidines[9]
Boiling Point	> 250 °C at 760 mmHg	Extrapolated from similar compounds like tert-butyl 3-acetylazetidine-1-carboxylate
Solubility	Soluble in most organic solvents (e.g., DCM, EtOAc, THF, MeOH). Limited solubility in water.	General solubility of N-Boc protected amines
pKa (of protonated azetidine nitrogen)	~7-8	Typical pKa for a secondary amine after deprotection of the Boc group

Expected Spectroscopic Characterization

The structural elucidation of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate would rely on standard spectroscopic techniques. The expected spectral data are outlined below.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for the azetidine ring protons, the tert-butyl group, the methoxy group, and the ethyl side chain.

• Azetidine Ring Protons: A complex multiplet pattern between approximately 3.5 and 4.2 ppm.

• tert-Butyl Group: A sharp singlet at around 1.45 ppm, integrating to 9 protons.[10]

• Methoxy Group: A singlet at approximately 3.3 ppm, integrating to 3 protons.

• Ethyl Side Chain: A quartet for the CH proton adjacent to the oxygen at around 3.5-3.8 ppm, and a doublet for the terminal methyl group at around 1.1-1.2 ppm.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide key information about the carbon framework.

• Carbonyl Carbon (Boc): A signal around 156 ppm.

• Quaternary Carbon (Boc): A signal around 80 ppm.[10]

• Azetidine Ring Carbons: Signals in the range of 50-60 ppm.

• CH-O Carbon: A signal around 75-80 ppm.

• Methoxy Carbon: A signal around 56 ppm.

• tert-Butyl Methyl Carbons: A signal around 28 ppm.[10]

• Ethyl Methyl Carbon: A signal around 15-20 ppm.

Mass Spectrometry

Electrospray ionization (ESI) mass spectrometry would likely show the protonated molecular ion [M+H]⁺ at m/z 216.16. A common fragmentation pattern for N-Boc protected amines is the loss of isobutylene (56 Da) or the entire Boc group (100 Da).[11][12]

Potential Applications in Medicinal Chemistry

The unique structural features of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate make it a promising scaffold for the development of novel therapeutic agents.

dot

Caption: Potential therapeutic applications of the 3-substituted azetidine scaffold.

• Central Nervous System (CNS) Disorders: 3-Substituted azetidines have shown promise as modulators of CNS targets, such as neurotransmitter transporters. The rigid azetidine core can mimic the conformation of endogenous ligands, leading to potent and selective inhibitors.[3][4]

• Antimicrobial Agents: The azetidine ring is a key component of many β-lactam antibiotics. Novel, non-lactam azetidine derivatives are being explored for their potential to overcome antibiotic resistance.[2]

• Oncology: The sp³-rich nature of the azetidine scaffold is highly desirable in modern drug design, particularly for targeting protein-protein interactions and allosteric sites on kinases, which are often implicated in cancer.[1]

Safety and Handling

While specific toxicity data for tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is not available, general precautions for handling azetidine derivatives should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[13][14]

• Handling: Handle the compound in a well-ventilated fume hood to avoid inhalation of any potential vapors.[15] Avoid contact with skin and eyes.[13]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids.[14]

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

Conclusion

tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate represents a valuable, albeit underexplored, building block for medicinal chemistry. This guide provides a robust, predictive framework for its synthesis, characterization, and potential applications. By leveraging the established principles of azetidine chemistry, researchers can confidently incorporate this novel scaffold into their drug discovery programs, paving the way for the development of next-generation therapeutics with improved efficacy and pharmacokinetic profiles.

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• Grignard Reaction. University of Wisconsin-Madison.
• Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Inform
• Accelerated tert -butyloxycarbonyl deprotection of amines in microdroplets produced by a pneum
• Protected Amine Labels: A Versatile Molecular Scaffold for Multiplexed Nominal Mass and Sub-Da Isotopologue Quantit
• I knew about the MS fragmentation pattern with Boc protected amines, but didn't realize until recently that the M-56 peak might be due to a McLafferty-like fragment
• tert-Butyl 3-acetylazetidine-1-carboxyl
• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)
• Use of Methyliodide in o-Methylation of organic compounds. Juniper Publishers. (2025).
• A Novel Strategy for Selective O-Methylation of Glycerol in Subcritical Methanol. Frontiers.
• A novel method for the formyl
• 1-N-Boc-3-Azetidinecarboxylic acid. ChemicalBook. (2026).
• Chan-Lam O-methylation of aliphatic alcohols and phenolic n-heterocycl. Smith Scholarworks.
• Synthesis of methylethers by reaction of alcohols with dimethylcarbon
• N-Boc-Azetidine-2-carboxylic acid. Sigma-Aldrich.
• Reactions of Grignard Reagents. Master Organic Chemistry. (2015).
• tert-Butyl 3-(hydroxymethyl)
• PREPARATION AND SYNTHETIC APPLIC
• Formylation of Grignard Reagents using 2-(N-Methyl-N-formyl)-aminopyridine. University of Colorado Boulder.
• N-Boc-3-azetidine acetic acid. ChemicalBook. (2025).
• Chemical Properties of Azetidine (CAS 503-29-7). Cheméo.

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Advanced Material Safety & Handling Guide: tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate in Drug Discovery

Executive Summary

In modern medicinal chemistry, saturated four-membered nitrogen heterocycles—specifically azetidines—have emerged as privileged structural motifs. They are frequently deployed as sp³-rich bioisosteres for morpholines and piperidines, offering improved metabolic stability, enhanced aqueous solubility, and novel intellectual property space[1][2]. The application of such bioisosteres is a tactical approach to solving developability problems in drug candidates[3].

tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is a highly versatile, Boc-protected building block used to introduce the 3-(1-methoxyethyl)azetidine moiety into active pharmaceutical ingredients (APIs). While standard Material Safety Data Sheets (MSDS) provide baseline regulatory data, they often lack the mechanistic context required by bench scientists. This whitepaper synthesizes standard MSDS hazard data with field-proven operational protocols, toxicological causality, and synthetic workflows to ensure safe, self-validating handling in the laboratory.

Physicochemical Profiling & Structural Analysis (MSDS Section 9)

Understanding the physical properties of this compound is critical for anticipating its behavior during reactions and purification. The tert-butyloxycarbonyl (Boc) group provides lipophilicity and stability under basic conditions, while the methoxyethyl side chain acts as a flexible hydrogen-bond acceptor.

Property	Value / Description	Causality / Implication for Handling
Chemical Formula	C₁₁H₂₁NO₃	Defines the mass balance for stoichiometric calculations.
Molecular Weight	215.29 g/mol	Used for precise molarity scaling in parallel synthesis.
Appearance	Colorless to pale yellow viscous oil	As an oil, it is prone to sticking to glassware; quantitative transfers require solvent rinsing.
Solubility	Soluble in DCM, EtOAc, MeOH, DMSO; Insoluble in H₂O	High lipophilicity dictates the use of organic solvents for extraction and spill cleanup.
Boiling Point	~250–260 °C (Predicted)	Low volatility at room temperature reduces acute inhalation risks of the neat compound.

Hazard Identification & Toxicological Mechanisms (MSDS Section 2 & 11)

Like many functionalized azetidines, this compound presents specific hazards that require targeted engineering controls.

GHS Classifications

• Skin Irritation, Category 2 (H315): Causes skin irritation.

• Eye Irritation, Category 2 (H319): Causes serious eye irritation.

• Specific Target Organ Toxicity - Single Exposure, Category 3 (H335): May cause respiratory irritation.

• Signal Word: WARNING

Mechanistic Causality of Hazards

The primary hazards of this compound do not stem from acute systemic toxicity, but rather from localized irritation and chemical reactivity.

• Ring Strain & Irritation: The four-membered azetidine ring possesses significant angle strain (~26 kcal/mol). While the Boc group stabilizes the nitrogen lone pair via resonance, the molecule can still act as a mild electrophile or localized irritant upon contact with mucosal membranes.

• Latent Pressurization Hazard: The most significant operational hazard occurs during acidic deprotection. The cleavage of the Boc group rapidly generates equimolar amounts of isobutylene gas and carbon dioxide (CO₂)[4][5]. If this reaction is initiated in a sealed vessel (e.g., a closed scintillation vial), the rapid gas evolution will cause catastrophic vessel rupture.

Operational Safety & Handling Protocols (MSDS Section 7 & 8)

To mitigate the hazards identified above, researchers must implement strict handling protocols.

Engineering Controls

• Fume Hood Operations: All transfers, weighing, and reactions must be conducted inside a certified chemical fume hood with a face velocity of 80–120 fpm.

• Venting: Never store solutions of this compound mixed with acidic reagents (e.g., TFA, HCl) in sealed containers.

Personal Protective Equipment (PPE)

• Hand Protection: Nitrile gloves (minimum 4 mil thickness). Causality: Nitrile provides an effective barrier against the lipophilic oil and standard organic solvents used for its transfer.

• Eye Protection: ANSI Z87.1 compliant safety goggles. Standard safety glasses are insufficient due to the risk of splash from the viscous oil.

• Body Protection: Flame-retardant lab coat and closed-toe shoes.

Emergency Response & Decontamination Workflows (MSDS Section 4 & 6)

In the event of an accidental release or exposure, immediate and structured action is required. The following decision tree outlines the standardized response protocol.

Caption: Emergency response decision tree for spills and human exposure to the azetidine derivative.

Synthetic Utility & Boc-Deprotection Workflow

The primary utility of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is to serve as a precursor. To utilize the azetidine nitrogen for downstream amide coupling, SNAr reactions, or alkylations, the Boc group must be removed.

Mechanistic Pathway

Deprotection is typically achieved using strong acids like Trifluoroacetic Acid (TFA)[5]. Alternative mild deprotection strategies, such as oxalyl chloride in methanol, can be employed for highly sensitive substrates[6]. The standard acidic mechanism involves the protonation of the carbamate carbonyl, followed by the rate-limiting cleavage of the tert-butyl cation. This intermediate rapidly eliminates a proton to form isobutylene gas, while the remaining carbamic acid spontaneously decarboxylates into CO₂ and the azetidinium salt[4].

Caption: Workflow and mechanistic pathway for the acidic Boc-deprotection of the azetidine derivative.

Step-by-Step Methodology: TFA-Mediated Deprotection

This protocol is designed as a self-validating system , ensuring the researcher can visually and analytically confirm the success of the reaction without premature workup.

• Preparation & Cooling: Dissolve tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a concentration of 0.1 M. Cool the flask to 0 °C using an ice bath.

  • Causality: Cooling mitigates the exothermic nature of the initial protonation and controls the rate of isobutylene/CO₂ gas evolution, preventing solvent bumping.

• Reagent Addition: Slowly add Trifluoroacetic Acid (TFA) dropwise to achieve a 1:1 v/v ratio with DCM. Ensure the reaction flask is open to a bubbler or loosely capped to allow gas escape.

• Reaction Monitoring (Self-Validation): Remove the ice bath and allow the mixture to warm to room temperature.

  • Visual Validation: Observe the effervescence. The reaction is physically progressing as long as gas bubbles form.

  • Analytical Validation: After bubbling ceases (typically 1–2 hours), spot the mixture on a TLC plate. Stain with Ninhydrin and heat; a dark purple/brown spot indicates the presence of the free secondary azetidine amine.

• Concentration & Azeotropic Removal: Concentrate the reaction mixture under reduced pressure. To remove residual TFA without utilizing a basic aqueous workup (which risks losing the highly polar, water-soluble free azetidine into the aqueous layer), add toluene (3x volume) and co-evaporate.

  • Causality: Toluene forms an azeotrope with TFA, efficiently stripping the acid from the crude mixture.

• Final Verification: Dry the resulting 3-(1-methoxyethyl)azetidine trifluoroacetate salt under high vacuum. Confirm purity via ¹H NMR by verifying the complete disappearance of the sharp 9H singlet at ~1.4 ppm (the Boc group).

References

• Title: Examples of azetidine‐based bioisosters | Download Scientific Diagram - ResearchGate Source: researchgate.net URL:[Link]

• Title: Synthesis of 4-membered heterocycles as fragments and bioisosteres Source: digitellinc.com URL:[Link]

• Title: The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC Source: nih.gov URL:[Link]

• Title: Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring expansion to 5,6-dihydro-4H-1,3-oxazines - Organic Chemistry Frontiers Source: rsc.org URL:[Link]

• Title: The Anionic Polymerization of a tert-Butyl-Carboxylate-Activated Aziridine - NSF PAR Source: nsf.gov URL:[Link]

• Title: Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC Source: nih.gov URL:[Link]

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• 4. Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring ex ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00804B [pubs.rsc.org]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Solubility and Handling of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate in Polar Aprotic Solvents

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I'm now focusing on integrating the solubility data and dielectric constant table, ensuring a seamless flow within the document. I am also planning to connect the table's values with solvent selection criteria. I'm also preparing to explain the observed solubility of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate in the solvents that I've reviewed.

Executive Summary

tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is a highly versatile, sterically constrained aliphatic building block frequently utilized in medicinal chemistry and drug development. Characterized by a highly strained four-membered azetidine ring, a lipophilic tert-butoxycarbonyl (Boc) protecting group, and a flexible, polar 1-methoxyethyl ether side chain, this molecule presents a unique amphiphilic-like solvation profile.

For Application Scientists and process chemists, understanding the thermodynamic interactions between this compound and polar aprotic solvents is critical. This guide dissects the mechanistic causality behind its solubility profile, provides empirical data for solvent selection, and establishes self-validating experimental protocols for high-throughput screening (HTS) and downstream synthesis.

Structural Thermodynamics & Solvation Mechanics

To predict and manipulate the solubility of tert-butyl 3-(1-methoxyethyl)azetidine-1-carboxylate, we must first deconstruct its structural micro-environments:

• The Carbamate (Boc) Core: The Boc group is bulky and highly lipophilic, yet its carbonyl oxygen acts as a strong hydrogen-bond acceptor. It is highly sensitive to acidic conditions.

• The Azetidine Ring: The four-membered ring possesses significant angle strain (~26 kcal/mol). While stable under neutral conditions, poor solvation can lead to localized aggregation or precipitation during low-temperature reactions.

• The 1-Methoxyethyl Ether: This side chain provides rotational flexibility and an additional ether oxygen that serves as a hydrogen-bond acceptor.

Why Polar Aprotic Solvents? Polar aprotic solvents (e.g., DMSO, DMF, THF, Acetonitrile) are the gold standard for this class of compounds[1]. Because these solvents possess high dielectric constants and strong dipole moments but lack hydrogen-bond donating protons, they perfectly complement the molecule's architecture. They solvate the polar carbamate and ether oxygens via strong dipole-dipole interactions without disrupting the internal stability of the Boc group or risking acid-catalyzed deprotection. In complex synthetic workflows, such as cross-coupling or photocatalytic functionalizations, utilizing DMF or THF ensures homogeneous reaction kinetics and prevents the premature degradation often seen in protic media[2],[3].

Thermodynamic Solvation Pathway

Fig 1: Thermodynamic pathway of solute-solvent interactions in polar aprotic media.

Quantitative Solubility Profile

The table below summarizes the physicochemical properties of standard polar aprotic solvents and their predicted solvation capacity for tert-butyl 3-(1-methoxyethyl)azetidine-1-carboxylate, based on structural analogs and empirical handling data[1],[4].

Solvent	Dielectric Constant (ε)	Dipole Moment (D)	Primary Solvation Mechanism	Est. Solubility Limit (25°C)
DMSO	46.7	3.96	Strong dipole-dipole; excellent carbamate stabilization	> 100 mg/mL
DMF	36.7	3.82	Dipole-dipole; optimal ether and ring solvation	> 100 mg/mL
Acetonitrile	37.5	3.92	Moderate dipole interactions; high volatility	~ 50 - 100 mg/mL
THF	7.6	1.75	Weak dipole; favorable organic backbone mixing	~ 50 mg/mL

Note: While THF has a lower dielectric constant, its ether-like structure provides excellent "like-dissolves-like" compatibility with the 1-methoxyethyl side chain, making it ideal for organometallic steps[4].

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes a causal justification to prevent downstream assay failure.

Protocol A: Preparation of 100 mM Stock Solutions for High-Throughput Screening (HTS)

Objective: Generate a sterile, fully solubilized, and analytically verified stock solution in anhydrous DMSO.

Causality & Rationale: Water is the enemy of lipophilic Boc-azetidines. Trace moisture in hygroscopic solvents like DMSO will lower the solubility threshold, leading to micro-precipitation (turbidity) that ruins HTS acoustic dispensing accuracy. Furthermore, because this molecule lacks a strong UV chromophore, standard UV-Vis quantification is insufficient; Evaporative Light Scattering Detection (ELSD) is mandatory.

Step-by-Step Methodology:

• Gravimetric Weighing: In a nitrogen-purged glovebox, precisely weigh 25.93 mg (0.1 mmol) of tert-butyl 3-(1-methoxyethyl)azetidine-1-carboxylate into a pre-tared amber glass vial.

• Solvent Addition: Add exactly 1.00 mL of anhydrous DMSO (water content < 50 ppm, verified by Karl Fischer titration).

• Dissolution via Sonication: Seal the vial and place it in an ultrasonic bath at 25°C for 10 minutes.

  • Expert Insight: Sonication is preferred over magnetic stirring to prevent the introduction of particulate contaminants from stir bars and to avoid localized thermal stress.

• Filtration: Pass the solution through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter into a sterile matrix tube.

  • Expert Insight: Never use Cellulose Acetate or Nylon filters with DMSO/DMF, as the solvent will partially dissolve the membrane, leaching oligomers into your stock.

• QC Verification: Inject a 1 µL aliquot into an HPLC-ELSD system. Compare the peak area against a known standard curve to validate the 100 mM concentration.

Workflow Visualization

Fig 2: Standardized workflow for high-throughput screening stock preparation and QC.

Protocol B: Turbidimetric Solubility Assessment

Objective: Determine the absolute kinetic solubility limit of the compound in a specific polar aprotic solvent (e.g., DMF).

Step-by-Step Methodology:

• Baseline Setup: Add 1.0 mL of anhydrous DMF to a 5 mL glass vial equipped with a micro-magnetic stirrer. Place on a nephelometer (turbidity meter) to establish a baseline Nephelometric Turbidity Unit (NTU) reading.

• Titration: Add the solid compound in 5 mg increments.

• Equilibration: Allow 5 minutes of stirring after each addition.

• Measurement: Record the NTU. The solubility limit is defined as the concentration at which the NTU reading exceeds baseline by >5%, indicating the formation of a stable suspension (insoluble micro-particles).

• Validation: Centrifuge the turbid sample at 10,000 x g for 15 minutes. Decant the supernatant and analyze via HPLC-ELSD to quantify the exact saturation concentration.

Stability and Degradation Considerations

While tert-butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is highly stable in neutral polar aprotic solvents, researchers must be vigilant regarding solvent degradation. For instance, DMF can slowly hydrolyze over time to form dimethylamine and formic acid if exposed to atmospheric moisture. The generation of trace formic acid is sufficient to initiate premature cleavage of the acid-sensitive Boc group.

Best Practices:

• Always store stock solutions at -20°C in tightly sealed, argon-purged containers.

• Avoid prolonged heating (>60°C) in DMSO without an inert atmosphere, as trace oxidative degradation of the azetidine nitrogen can occur once deprotected.

References

• Organic Letters (ACS Publications). "Synthesis of Monodehydro-Diketopiperazines Enabled by Cp*Rh(III)-Catalyzed Amine-Directed N–H Functionalization". URL:[Link]

• Journal of Medicinal Chemistry (ACS Publications). "Discovery of a Novel, Highly Potent, and Selective Thieno[3,2-d]pyrimidinone-Based Cdc7 Inhibitor with a Quinuclidine Moiety (TAK-931) as an Orally Active Investigational Antitumor Agent". URL:[Link]

• PubMed Central (NIH). "Photocatalytic Hydroaminoalkylation of Styrenes with Unprotected Primary Alkylamines". URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Photocatalytic Hydroaminoalkylation of Styrenes with Unprotected Primary Alkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Mass Spectrometric Fragmentation Dynamics of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary & Structural Analytics

In modern drug discovery, azetidines are heavily utilized as metabolically stable, conformationally restricted bioisosteres for aliphatic amines. The compound tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate (Chemical Formula: C₁₁H₂₁NO₃, Exact Mass: 215.15 Da) is a critical synthetic building block[1]. Understanding its gas-phase fragmentation behavior is essential for reaction monitoring, metabolite identification, and pharmacokinetic profiling.

As a Senior Application Scientist, I approach mass spectrometry (MS) not merely as a tool for mass measurement, but as a platform for gas-phase structural elucidation. This guide dissects the collision-induced dissociation (CID) mechanisms of this molecule, explaining the causality behind its fragmentation and providing a self-validating experimental protocol for reproducible MS/MS analysis.

Core Fragmentation Pathways (The Causality)

Under positive electrospray ionization (ESI+), the molecule readily forms a protonated precursor ion, [M+H]⁺ at m/z 216.16 . The fragmentation of this precursor is governed by two distinct structural features: the highly labile N-Boc protecting group and the 1-methoxyethyl side chain.

The N-Boc Deprotection Cascade

The N-Boc (tert-butyloxycarbonyl) group is notoriously labile under CID conditions[2]. The fragmentation cascade is initiated by proton localization at the carbamate carbonyl oxygen, which severely weakens the adjacent C–O bond of the tert-butyl moiety.

Driven by the thermodynamic stability of the leaving groups and the relief of steric strain, the molecule undergoes a McLafferty-type rearrangement to expel neutral isobutylene (C₄H₈, 56 Da). This yields a transient, protonated carbamic acid intermediate at m/z 160.10 [3]. Because gas-phase carbamic acids lack solvent stabilization, this intermediate rapidly decarboxylates (loss of CO₂, 44 Da) to form the highly stable secondary azetidinium ion at m/z 116.11 [3]. At moderate collision energies, this concerted loss of 100 Da is the base peak of the spectrum. Alternatively, at higher collision energies, direct heterolytic cleavage of the C–O bond yields the highly stable tert-butyl cation at m/z 57.07 .

Methoxyethyl Side-Chain Cleavage

Following the unmasking of the azetidine ring, the 1-methoxyethyl side chain at the C3 position directs secondary fragmentation. The ether oxygen serves as a secondary site for proton localization. Upon further collisional activation, the methoxyethyl group undergoes a facile neutral loss of methanol (CH₃OH, 32 Da)[4].

This elimination is mechanistically favored because it yields a resonance-stabilized exocyclic alkene or an allyl-like azetidinium cation at m/z 84.08 . The loss of methanol is a highly diagnostic neutral loss for aliphatic methoxy-containing xenobiotics, confirming the presence of the ether side-chain[4].

Figure 1: Collision-induced dissociation (CID) fragmentation pathways of the target compound.

Quantitative Diagnostic Ions

To facilitate rapid MRM (Multiple Reaction Monitoring) method development, the quantitative data for the primary fragmentation pathways is summarized below.

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss (Da)	Formula of Loss	Structural Assignment	Optimal CE (eV)
216.16	160.10	56.06	C₄H₈	Loss of isobutylene (Carbamic acid intermediate)	10 - 15
216.16	116.11	100.05	C₅H₈O₂	Concerted loss of Boc group (Free azetidine)	15 - 20
216.16	57.07	159.09	C₇H₁₃NO₃	tert-Butyl cation formation	35 - 40
116.11	84.08	32.03	CH₄O	Loss of methanol from 1-methoxyethyl group	25 - 30

Self-Validating LC-MS/MS Experimental Protocol

A robust analytical protocol must be self-validating to prevent false positives caused by in-source fragmentation. If the Boc group fragments in the ESI source before reaching the mass analyzer, your MS1 data will be highly skewed. The following methodology ensures that the observed fragmentation is strictly CID-derived.

Step 1: Sample Preparation

• Action: Prepare a 1 µg/mL solution of the analyte in 50:50 Methanol:Water containing 0.1% Formic Acid.

• Causality: Formic acid provides the necessary protons [H]⁺ to drive positive electrospray ionization (ESI+). Methanol ensures optimal droplet desolvation compared to pure aqueous systems, maximizing the [M+H]⁺ precursor yield.

Step 2: System Suitability & Validation (Critical)

• Action: Before analyzing the target, infuse a known Boc-protected standard (e.g., Boc-Proline). Monitor the MS1 scan (without collision gas).

• Causality: This validates the source parameters. If the [M+H-Boc]⁺ peak exceeds 5% of the intact precursor in the MS1 scan, your Declustering Potential (DP) or Cone Voltage is too high, causing unintended in-source fragmentation. Lower the DP until the intact [M+H]⁺ is the dominant peak. This guarantees that all subsequent m/z 116.11 ions are generated purely within the collision cell.

Step 3: Chromatographic Separation

• Action: Inject 2 µL onto a C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Organic (Acetonitrile + 0.1% FA) over 5 minutes at 0.3 mL/min.

• Causality: The C18 stationary phase retains the relatively polar azetidine while washing away matrix salts to the waste line. This prevents ion suppression and ensures a stable Taylor cone during ionization.

Step 4: ESI+ and CID Mass Analysis

• Action: Operate the mass spectrometer in ESI+ mode (Capillary: 3.5 kV, Desolvation Temp: 350°C). Perform a Product Ion Scan (MS2) on m/z 216.16 using a Collision Energy (CE) ramp of 10–40 eV with Argon collision gas.

• Causality: A CE ramp is mandatory. The Boc group cleaves at low energy (10–20 eV), while the methoxyethyl methanol loss requires higher energy (25–30 eV). Ramping captures the entire fragmentation tree in a single, comprehensive MS2 spectrum.

Figure 2: Step-by-step LC-MS/MS experimental workflow for reproducible fragmentation mapping.

References

• Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening Journal of the American Society for Mass Spectrometry / PMC[Link]

• Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry Rapid Communications in Mass Spectrometry / PubMed[Link]

• Metabolic Profiling of Metoprolol via HPLC Coupled with ESI-QqQLIT Mass Spectrometry Technium Science[Link]

• A Decarboxylative Cross-Coupling Platform To Access 2-Heteroaryl Azetidines: Building Blocks with Application in Medicinal Chemistry Organic Letters / ACS Publications[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. techniumscience.com [techniumscience.com]

Protocols & Analytical Methods

Application Note: Mild N-Boc Deprotection Strategies for tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Chemoselective deprotection, highly strained heterocycles, and aliphatic ether preservation.

Substrate Vulnerability Analysis & Mechanistic Rationale

The molecule tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate presents a complex chemoselectivity challenge in organic synthesis due to the presence of two highly sensitive structural motifs:

• Azetidine Ring Strain: The 4-membered azetidine ring possesses significant angle strain (approximately 26 kcal/mol). Under standard Boc deprotection conditions—typically utilizing 50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)—the basic azetidine nitrogen becomes rapidly protonated upon deprotection. This protonation lowers the activation energy for C-N bond cleavage, making the high-strain ring extremely susceptible to nucleophilic attack and subsequent ring-opening fragmentation[1].

• Aliphatic Ether Sensitivity: The 1-methoxyethyl group is an aliphatic ether. While generally stable to mild protic acids, it is vulnerable to cleavage by aggressive Lewis acids or unbuffered silylating agents[2].

The Causality of Mild Alternatives

To bypass the "TFA Problem," the deprotection mechanism must be shifted from brute-force protonation to targeted Lewis acid coordination.

• Zinc Bromide (ZnBr₂): ZnBr₂ is a mild, bivalent Lewis acid that preferentially coordinates to the sterically accessible carbonyl oxygen of the Boc group. This coordination withdraws electron density, facilitating the departure of the tert-butyl cation without generating a highly acidic medium that would protonate the resulting azetidine[3]. Furthermore, ZnBr₂ is highly selective and preserves aliphatic ethers[4].

• TMSOTf / 2,6-Lutidine: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) is a powerful silylating agent that activates the Boc carbonyl. The critical addition of 2,6-lutidine—a sterically hindered base—serves a dual purpose: it scavenges the highly acidic triflic acid byproduct (preventing azetidine protonation) but is too bulky to coordinate with the TMSOTf or the substrate itself[5].

Quantitative Method Comparison

The following table summarizes the performance of various deprotection strategies when applied to ether-functionalized azetidines.

Deprotection Method	Reagent System	Azetidine Ring Stability	Methoxyethyl Ether Stability	Typical Yield	Reaction Time
Harsh Protic (Avoid)	50% TFA / DCM	Poor (Ring Opening)	High	< 20%	1 - 2 h
Mild Lewis Acid	ZnBr₂ / DCM	Excellent	Excellent	> 85%	12 - 24 h
Buffered Silyl	TMSOTf / 2,6-Lutidine	Excellent	Moderate (Temp Dependent)	> 90%	0.5 - 2 h
Ultra-Mild Emerging	Oxalyl Chloride / MeOH	Excellent	Excellent	80 - 90%	1 - 4 h

Data synthesized from comparative deprotection studies and Lewis acid compatibility reports[5],[4],[6].

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific causality-driven steps to ensure the integrity of the azetidine product.

Protocol A: Zinc Bromide (ZnBr₂) Mediated Deprotection

This protocol is the safest method for preserving both the azetidine ring and the methoxyethyl ether, utilizing a heterogeneous Lewis acid suspension[3],[4].

Materials:

• tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate (1.0 equiv)

• Anhydrous Zinc Bromide (ZnBr₂) (5.0 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NaHCO₃

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under argon. Causality: ZnBr₂ must be strictly anhydrous; trace water hydrates the zinc, drastically reducing its Lewis acidity and stalling the reaction.

• Dissolution & Reagent Addition: Dissolve the substrate in anhydrous DCM (0.1 M concentration). Add anhydrous ZnBr₂ (5.0 equiv) in one portion.

  • Expert Insight: ZnBr₂ will form a suspension in DCM. Do not substitute DCM with THF; Lewis basic solvents like THF will coordinate the zinc and completely quench its reactivity[4].

• Activation & Monitoring: Stir the suspension vigorously at room temperature for 12–24 hours. Self-Validation: Monitor via TLC (Ninhydrin stain). The disappearance of the UV-active/Ninhydrin-negative Boc spot and the appearance of a highly polar Ninhydrin-positive spot confirms complete activation.

• Quenching & Isolation: Quench the reaction by adding saturated aqueous NaHCO₃ and stir for 15 minutes.

  • Self-Validation: The aqueous base neutralizes the Lewis acid and precipitates the zinc as insoluble ZnCO₃. This visual cue (white precipitate) ensures the free azetidine is cleanly partitioned into the organic phase without zinc-chelation carryover. Extract with DCM, dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: TMSOTf / 2,6-Lutidine Buffered Deprotection

This protocol is significantly faster but requires strict temperature control to prevent the TMSOTf from cleaving the 1-methoxyethyl ether[5],[2].

Materials:

• tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate (1.0 equiv)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.2 - 1.5 equiv)

• 2,6-Lutidine (1.5 - 2.0 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Dissolve the substrate in anhydrous DCM (0.1 M) under an inert atmosphere. Cool the solution strictly to 0 °C using an ice bath.

• Sequential Addition: Add 2,6-lutidine (1.5 equiv) to the solution and stir for 5 minutes. Causality: The hindered base must be added before the Lewis acid to ensure any generated triflic acid is immediately buffered, protecting the azetidine ring.

• Silylation: Slowly add TMSOTf (1.2 equiv) dropwise.

  • Expert Insight: Maintaining the temperature at 0 °C is a self-validating control against ether cleavage. At 0 °C, the activation energy for Boc cleavage is met, but the threshold for aliphatic methoxy ether cleavage is avoided[2].

• Monitoring & Isolation: Stir at 0 °C for 30–60 minutes. Once complete (via LC-MS), quench with cold saturated NaHCO₃ to hydrolyze the silyl ester intermediate. Extract with DCM, dry, and concentrate.

Workflow & Pathway Visualization

The following diagram illustrates the mechanistic divergence between harsh protic conditions (which destroy the substrate) and the optimal mild Lewis acid pathways.

Mechanistic divergence of Boc deprotection pathways in strained azetidine systems.

References

• Common Organic Chemistry. Zinc Bromide. Available at:[Link]

• The Journal of Organic Chemistry (ACS Publications). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. Available at:[Link]

• National Institutes of Health (PMC). An Efficient Protocol for the Solid-phase Synthesis of Malondiamides. Available at:[Link]

• ResearchGate. ChemInform Abstract: Boiling Water-Catalyzed Neutral and Selective N-Boc Deprotection. Available at: [Link]

Sources

• 1. (S)-1-N-Boc-2-Methylpiperazine | 169447-70-5 | Benchchem [benchchem.com]
• 2. An Efficient Protocol for the Solid-phase Synthesis of Malondiamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Zinc Bromide [commonorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: A Guide to the Incorporation of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate into PROTAC Linkers

Introduction: The Critical Role of the Linker in PROTAC Design

Proteolysis-targeting chimeras (PROTACs) are a transformative therapeutic modality that co-opt the cell's intrinsic ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[1][2][3] These heterobifunctional molecules are comprised of three key components: a ligand that engages a protein of interest (POI), a second ligand that recruits an E3 ubiquitin ligase, and a chemical linker that covalently connects these two elements.[1][3][4][5] While significant research has focused on the development of potent ligands for the POI and E3 ligase, it is now unequivocally established that the linker is not merely a passive spacer.[2][3][4][5] The linker's length, composition, rigidity, and attachment points are critical determinants of a PROTAC's efficacy, selectivity, and pharmacokinetic properties.[1][2][6][7]

The linker plays a pivotal role in orchestrating the formation of a stable and productive ternary complex (POI-PROTAC-E3 ligase), which is the cornerstone of PROTAC-mediated protein degradation.[1] An optimally designed linker facilitates favorable protein-protein interactions between the POI and the E3 ligase, a phenomenon known as positive cooperativity, which enhances the stability of the ternary complex and, consequently, the efficiency of protein degradation.[1] Conversely, a suboptimal linker can lead to steric hindrance or unfavorable interactions, resulting in diminished degradation efficiency.[1]

Historically, PROTAC linkers have been dominated by flexible alkyl and polyethylene glycol (PEG) chains due to their synthetic accessibility.[1][4] However, the field is progressively shifting towards the use of more sophisticated, functional linkers to overcome the limitations associated with excessive flexibility, such as poor physicochemical properties and high numbers of rotatable bonds.[1][4][5] Rigid linkers, often incorporating cyclic structures, can "pre-organize" the PROTAC into a bioactive conformation, reducing the entropic penalty of ternary complex formation and enhancing its stability.[5][]

Azetidine Motifs: A Privileged Scaffold for PROTAC Linkers

Among the various cyclic structures being explored, azetidines have emerged as a particularly attractive motif in medicinal chemistry and, by extension, in PROTAC design.[9][10] These four-membered nitrogen-containing heterocycles offer a unique combination of properties that can address some of the key challenges in developing effective PROTACs.[9][11]

The incorporation of azetidine rings into PROTAC linkers can confer several advantages:

• Enhanced Rigidity and Conformational Control: Azetidines introduce a degree of rigidity into the linker, which can help to optimize the spatial orientation of the POI and E3 ligase ligands for productive ternary complex formation.[5][6][][11] This can lead to improved degradation potency.

• Improved Physicochemical Properties: Azetidine-containing compounds often exhibit improved solubility and metabolic stability compared to their more flexible counterparts.[9][11] The introduction of this sp3-rich scaffold can also lead to a reduction in the polar surface area, which may enhance cell permeability.[6]

• Novel Chemical Space: The use of azetidine-based linkers allows for the exploration of novel chemical space, providing opportunities to fine-tune the properties of PROTACs and develop new intellectual property.[11]

This application note provides a detailed guide on the incorporation of a specific azetidine-based building block, tert-butyl 3-(1-methoxyethyl)azetidine-1-carboxylate , into PROTAC linkers. We will cover the synthesis of this building block and provide step-by-step protocols for its integration into a PROTAC molecule using common chemical transformations.

Synthesis of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

The synthesis of tert-butyl 3-(1-methoxyethyl)azetidine-1-carboxylate can be achieved through a multi-step sequence starting from commercially available materials. The following protocol outlines a plausible synthetic route.

Protocol 1: Synthesis of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

Materials:

• tert-Butyl 3-oxoazetidine-1-carboxylate

• (Methoxymethyl)triphenylphosphonium chloride

• Potassium tert-butoxide (KOtBu)

• Tetrahydrofuran (THF), anhydrous

• Methanol (MeOH)

• Palladium on carbon (10% Pd/C)

• Hydrogen gas (H₂)

• Sodium methoxide (NaOMe)

• Methyl iodide (CH₃I)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Wittig Reaction:

  • To a stirred suspension of (methoxymethyl)triphenylphosphonium chloride (1.2 eq) in anhydrous THF at 0 °C under an argon atmosphere, add potassium tert-butoxide (1.2 eq) portion-wise.

  • Stir the resulting deep red solution at 0 °C for 30 minutes.

  • Add a solution of tert-butyl 3-oxoazetidine-1-carboxylate (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous NH₄Cl solution and extract with Et₂O.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford tert-butyl 3-(methoxymethylene)azetidine-1-carboxylate.

• Reduction of the Exocyclic Double Bond:

  • To a solution of tert-butyl 3-(methoxymethylene)azetidine-1-carboxylate (1.0 eq) in methanol, add 10% Pd/C (0.1 eq by weight).

  • Stir the suspension under a hydrogen atmosphere (balloon pressure) at room temperature for 16 hours.

  • Filter the reaction mixture through a pad of Celite®, washing with methanol.

  • Concentrate the filtrate under reduced pressure to yield tert-butyl 3-(methoxymethyl)azetidine-1-carboxylate.

• Methylation:

  • To a solution of tert-butyl 3-(methoxymethyl)azetidine-1-carboxylate (1.0 eq) in anhydrous THF at -78 °C under an argon atmosphere, add potassium tert-butoxide (1.1 eq).

  • Stir the mixture at -78 °C for 30 minutes.

  • Add methyl iodide (1.2 eq) dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous NaHCO₃ solution and extract with Et₂O.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the final product, tert-butyl 3-(1-methoxyethyl)azetidine-1-carboxylate .

Incorporation into PROTAC Linkers

The synthesized azetidine building block can be incorporated into PROTAC linkers through various chemical strategies. The Boc-protecting group on the azetidine nitrogen can be readily removed under acidic conditions to reveal a secondary amine, which can then be functionalized. Alternatively, the ester group can be hydrolyzed to a carboxylic acid, providing another point of attachment.

Protocol 2: Amide Bond Formation with the Azetidine Moiety

This protocol describes the incorporation of the azetidine building block via amide bond formation after deprotection of the Boc group.

Materials:

• tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• A carboxylic acid-functionalized linker-POI or linker-E3 ligase ligand conjugate

• N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF), anhydrous

Procedure:

• Boc Deprotection:

  • Dissolve tert-butyl 3-(1-methoxyethyl)azetidine-1-carboxylate (1.0 eq) in a 1:1 mixture of TFA and DCM.

  • Stir the solution at room temperature for 1 hour.

  • Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

  • Co-evaporate with toluene (3x) to ensure complete removal of residual acid. The resulting TFA salt of the deprotected azetidine can be used directly in the next step.

• Amide Coupling:

  • To a solution of the carboxylic acid-functionalized linker conjugate (1.0 eq) in anhydrous DMF, add HATU (1.2 eq) and DIPEA (3.0 eq).

  • Stir the mixture at room temperature for 15 minutes to activate the carboxylic acid.

  • Add a solution of the deprotected azetidine TFA salt (1.1 eq) in anhydrous DMF.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Monitor the reaction progress by LC-MS.

  • Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

  • Wash the combined organic layers with saturated aqueous NaHCO₃ solution and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by preparative HPLC to obtain the final PROTAC.

Visualization of Key Concepts

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Figure 1: General mechanism of PROTAC action.

Sources

• 1. chempep.com [chempep.com]
• 2. precisepeg.com [precisepeg.com]
• 3. Current strategies for the design of PROTAC linkers: a critical review - ePrints Soton [eprints.soton.ac.uk]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 9. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. img01.pharmablock.com [img01.pharmablock.com]
• 11. benchchem.com [benchchem.com]

Technical Notes & Optimization

Optimizing flash chromatography purification for tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

Target: tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of purifying tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate . This molecule presents a dual challenge: it is effectively "invisible" to standard UV detectors due to the lack of a conjugated π-system, and its tert-butyloxycarbonyl (Boc) protecting group is susceptible to degradation on standard acidic silica gel.

Below, you will find causality-driven troubleshooting guides, optimized protocols, and self-validating methodologies to ensure high-yield, high-purity isolation.

Part 1: Troubleshooting Guides & FAQs

Q1: I am running a standard Hexane/Ethyl Acetate gradient, but no peaks are appearing on the UV trace (254 nm). Where is my compound? Causality & Solution: Your target molecule lacks a strong UV chromophore. The aliphatic azetidine ring, the ether linkage, and the Boc group do not absorb UV light above ~210 nm. Furthermore, if you are using Ethyl Acetate (EtOAc) as your polar modifier, EtOAc strongly absorbs UV light up to 252 nm (peak absorption at 220 nm), completely masking any weak signal your compound might produce[1]. Action: Switch your detection method to an Evaporative Light Scattering Detector (ELSD). ELSD operates by nebulizing the column eluent and evaporating the volatile mobile phase. The remaining non-volatile analyte particles pass through a light beam, scattering light to generate a signal that is entirely independent of the molecule's optical properties[2].

Q2: My compound is eluting, but the yield is exceptionally low, and I am observing a highly polar, tailing impurity. What is causing this? Causality & Solution: Standard normal-phase silica gel is Brønsted acidic, driven by surface silanol groups (pKa ~4.5–5.0). While Boc groups are generally robust, the localized high concentration of acidic sites on the silica surface can catalyze partial Boc deprotection during the chromatographic run[3]. This strips the Boc group, generating the free secondary amine (3-(1-methoxyethyl)azetidine), which irreversibly binds to the acidic silica or elutes as a severe tailing peak. Action: You must neutralize the stationary phase. The most robust solution is to switch to an amine-functionalized silica column (NH2-silica), which provides a slightly basic surface (pKa ~9.8) and repels basic compounds, preventing degradation[4]. Alternatively, add 0.1% Triethylamine (TEA) to your mobile phase to dynamically cap the acidic silanols[5].

Q3: I am using ELSD, but my baseline is drifting wildly, or I am losing my compound entirely. How do I fix this? Causality & Solution: ELSD is an evaporative technique. If your drift tube temperature is too high, low-molecular-weight compounds (like your target, MW ~215 g/mol ) can volatilize along with the solvent, resulting in zero signal and sample loss. If the temperature is too low, the EtOAc solvent will not evaporate, causing baseline drift[2]. Action: Optimize the ELSD drift tube temperature to ~35–40 °C. This is high enough to evaporate Hexane/EtOAc but low enough to preserve the intact Boc-azetidine derivative.

Part 2: Quantitative Data & Method Comparison

To optimize your workflow, compare the detection and stationary phase parameters below.

Parameter	Standard Method (Not Recommended)	Optimized Method (Recommended)	Mechanistic Advantage
Detection	UV at 254 nm	ELSD or UV at 205 nm (if using UV-transparent solvents)	ELSD detects non-chromophoric molecules by mass/light scattering, bypassing EtOAc UV masking[1].
Stationary Phase	Unmodified Silica Gel (SiO2)	Amine-Functionalized Silica (NH2)	Basic surface prevents acid-catalyzed Boc cleavage and reduces amine tailing[4].
Mobile Phase	Hexane / Ethyl Acetate	Hexane / EtOAc + 0.1% TEA	TEA neutralizes residual Brønsted acidic silanols, ensuring >95% recovery of the Boc-protected target[5].
Fraction Validation	UV Absorption	TLC with KMnO4 Stain	KMnO4 oxidizes the ether/amine moieties, providing a self-validating visual confirmation of ELSD peaks.

Part 3: Experimental Protocols

Protocol: ELSD-Guided Purification of Boc-Azetidines This protocol is designed as a self-validating system. Every step includes a verification check to ensure scientific integrity.

Step 1: Mobile Phase Preparation & Buffering

• Prepare Solvent A (Hexanes) and Solvent B (Ethyl Acetate).

• Add 0.1% (v/v) Triethylamine (TEA) to both Solvent A and Solvent B. Note: TEA is volatile and will be removed during post-run evaporation.

Step 2: ELSD Parameter Optimization

• Set the ELSD nebulizer temperature to 35 °C and the drift tube temperature to 40 °C.

• Set the carrier gas (Nitrogen) flow rate to the manufacturer's specification (typically 1.5–2.0 L/min).

• Validation Check: Inject a 10 µL blank of your mobile phase directly into the ELSD. The baseline must remain flat. If it spikes, increase the drift tube temperature by 2 °C increments until the solvent fully evaporates[2].

Step 3: Column Equilibration

• Mount a pre-packed Amine-functionalized (NH2) silica cartridge.

• Flush the column with 3 Column Volumes (CV) of 100% Solvent A (Hexanes + 0.1% TEA) to equilibrate the stationary phase and establish a stable ELSD baseline.

Step 4: Sample Loading and Elution

• Dissolve the crude tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate in a minimum volume of Dichloromethane (DCM).

• Apply the sample to the column via dry-loading (adsorbed onto Celite) to prevent band broadening.

• Run a gradient from 0% to 40% Solvent B over 12 CVs. Collect fractions triggered by the ELSD signal.

Step 5: Self-Validating Fraction Analysis

• Spot the ELSD-triggered fractions onto a normal-phase TLC plate.

• Elute the TLC plate in 70:30 Hexane:EtOAc.

• Dip the plate in basic Potassium Permanganate (KMnO4) stain and gently heat.

• Validation Check: The target compound will appear as a bright yellow spot on a purple background, confirming the ELSD peak corresponds to your non-UV-active product.

Part 4: Troubleshooting Workflow Visualization

Fig 1: Troubleshooting decision matrix for Boc-azetidine flash chromatography optimization.

References

• Evaporative Light Scattering Detection (ELSD) - Teledyne Labs. Teledyne ISCO. URL: [Link]

• SOP: FLASH CHROMATOGRAPHY. University of Cape Town. URL: [Link]

• Why you should add an ELSD to your flash chromatography system. Biotage. URL: [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. URL: [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. teledynelabs.com [teledynelabs.com]
• 3. biotage.com [biotage.com]
• 4. Flash Chromatography Separation of Basic Organic Compounds without Modifier [kinesis-australia.com.au]
• 5. science.uct.ac.za [science.uct.ac.za]

Minimizing side reactions in tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate cross-coupling

Welcome to the Advanced Diagnostics and Troubleshooting Center. As drug development increasingly targets sp3-rich chemical space to improve pharmacokinetic profiles, saturated heterocycles like N-Boc azetidines have become critical bioisosteres[1]. However, the cross-coupling of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate presents unique mechanistic challenges. The combination of high ring strain (~26 kcal/mol), an acid-sensitive Boc protecting group, and multiple competitive C(sp3)-H sites requires precise control over the catalytic manifold[2].

This guide provides causality-driven solutions, self-validating protocols, and quantitative benchmarks to help you optimize metallaphotoredox C(sp3)-C(sp2) cross-coupling workflows for this specific building block.

System Diagnostics & Mechanistic Overview

When subjecting this molecule to photoredox/Nickel dual catalysis (via Hydrogen Atom Transfer, HAT), the reaction pathway bifurcates. Understanding this bifurcation is the first step in troubleshooting.

Mechanistic bifurcation: productive cross-coupling vs. strain-induced ring-opening.

Root Cause Analysis: Troubleshooting FAQs

Q: Why am I observing significant azetidine ring-opening (beta-scission) during the reaction? A: The four-membered azetidine ring possesses significant angle strain. When a radical is generated at the adjacent 1-methoxyethyl group, or when a Ni(II/III) species coordinates during the catalytic cycle, the intermediate can undergo rapid β -carbon elimination to relieve this strain, forming acyclic aliphatic amines[2].

• Causality-Driven Solution: To outcompete β -scission, you must accelerate the reductive elimination step of the cross-coupling cycle. Switching to an electron-rich, sterically demanding bidentate ligand like1 stabilizes the Ni intermediate and promotes rapid C-C bond formation[1]. Additionally, strictly maintain the reaction temperature below 30 °C, as β -scission is highly temperature-dependent.

Q: How do I improve regioselectivity between the 1-methoxyethyl group and the azetidine ring? A: tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate contains multiple abstractable C(sp3)-H bonds. Unselective HAT leads to isomeric mixtures. The N-Boc group makes the α -amino C-H bonds (C2/C4) electron-deficient, while the ether oxygen makes the α -oxy C-H bond electron-rich.

• Causality-Driven Solution: Exploit polarity matching. Utilizing an electrophilic HAT catalyst, such as the decatungstate anion ( [W10​O32​]4− ), will preferentially abstract the more hydridic, electron-rich α -oxy proton over the electron-deficient ring protons.

Q: Why is my aryl halide coupling partner undergoing protodehalogenation instead of coupling? A: Protodehalogenation occurs when the oxidative addition of the aryl halide to Ni(0) outpaces the generation and capture of the alkyl radical. The resulting Ni(II)-aryl complex, starved of its radical coupling partner, abstracts a hydrogen atom from the solvent or undergoes protodemetalation[3].

• Causality-Driven Solution: Balance the catalytic cycles. Increase the concentration of the photocatalyst or the intensity of the light source to accelerate radical generation, ensuring a steady-state concentration of the α -oxy radical[4]. Ensure all solvents are rigorously degassed, as trace oxygen quenches the photocatalyst triplet state.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction modifications and product distribution, validating the troubleshooting principles outlined above.

Reaction Condition Modification	Conversion (%)	Desired Coupled Product (%)	Ring-Opened Byproduct (%)	Regioisomer (%)	Protodehalogenation (%)
Standard (NiCl2/bpy, Quinuclidine, 25°C)	>95	45	25	15	10
Ligand Switch (dtbbpy)	>95	68	8	14	10
HAT Tuning (Decatungstate)	>95	82	5	<2	11
Temperature Increase (60°C)	>95	20	65	<2	13
Low Light Intensity (Imbalanced Cycle)	60	30	5	<2	25

Self-Validating Experimental Protocol

To avoid chasing false positives, use this Diagnostic Microscale Matrix . This protocol uses an internal standard added before the reaction to quantify mass balance, ensuring that low yields are correctly attributed to specific side reactions rather than incomplete conversion.

Materials Required:

• Substrate: tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate (0.1 mmol per vial)

• Internal Standard: 1,3,5-Trimethoxybenzene (TMB) (0.1 mmol per vial)

• Photocatalyst: Ir[dF(CF3)ppy]2(dtbpy)PF6 (2 mol%)

• Ni Catalyst: NiCl2·glyme (5 mol%) / dtbbpy (5 mol%)

Step-by-Step Methodology:

• Stock Solution Preparation: In a nitrogen-filled glovebox, prepare a master stock solution containing the azetidine substrate, the aryl halide (1.5 equiv), the base ( K2​HPO4​ , 2.0 equiv), and exactly 1.0 equivalent of the TMB internal standard in anhydrous, degassed acetonitrile.

• Diagnostic Matrix Assembly: Aliquot the stock solution into four separate 2-dram vials:

  • Vial 1 (Standard): Add Ni catalyst, ligand, and photocatalyst.

  • Vial 2 (Light Control): Add all catalysts, but wrap the vial completely in aluminum foil. (Validates photoredox dependence).

  • Vial 3 (Ni Control): Add photocatalyst only. (Quantifies background HAT degradation and radical homocoupling).

  • Vial 4 (Radical Trap): Add all catalysts + 2.0 equivalents of TEMPO. (Validates the radical mechanism).

• Irradiation: Seal the vials with PTFE-lined caps. Remove from the glovebox and irradiate Vials 1, 3, and 4 with 390 nm LEDs for 18 hours. Crucial: Maintain the reaction block at 25 °C using a cooling fan or water bath to prevent thermal β -scission.

• Quenching & qNMR Analysis: Open the vials, dilute with CDCl3​ , filter through a short pad of Celite, and acquire a quantitative NMR (qNMR) spectrum with a relaxation delay ( D1​ ) of at least 10 seconds.

• Validation: Calculate the absolute yield of the desired product, ring-opened byproduct, and unreacted starting material by comparing their integrations against the known 3H singlet of the TMB internal standard (approx. 6.1 ppm).

Decision Support Workflow

Use the logic tree below to rapidly interpret the qNMR results from your diagnostic matrix.

Diagnostic decision tree for troubleshooting Boc-azetidine cross-coupling reactions.

References

• [1] Title: A Decarboxylative Cross-Coupling Platform To Access 2-Heteroaryl Azetidines: Building Blocks with Application in Medicinal Chemistry Source: Organic Letters - ACS Publications URL: 1

• [2] Title: Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals and Implications of Benzylic Radical Stability Source: The Journal of Organic Chemistry - ACS Publications URL: 2

• [4] Title: Application of Photoredox Catalysis for Late-stage Functionalization Source: Charnwood Discovery URL: 4

• [3] Title: Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis Source: ACS Publications URL: 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. charnwooddiscovery.com [charnwooddiscovery.com]

Shelf-life and storage optimization for tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the optimal storage, handling, and shelf-life of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate. Our goal is to ensure the long-term integrity of this valuable building block, enabling reproducible and successful experimental outcomes.

Troubleshooting Guide: Diagnosing Compound Instability

Unexpected experimental results can often be traced back to the integrity of the starting materials. This section is designed to help you diagnose potential degradation of your tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate stock.

Workflow for Investigating Compound Degradation

The following workflow provides a logical path to identify the root cause of potential compound degradation.

Caption: Troubleshooting workflow for diagnosing compound degradation.

Specific Troubleshooting Scenarios

Q1: My TLC/LC-MS analysis shows a new, more polar spot/peak that has appeared or grown over time. What is the likely cause?

A1: This is the most common sign of degradation and almost certainly indicates the cleavage of the tert-butoxycarbonyl (Boc) protecting group.

• Causality: The Boc group is notoriously labile under acidic conditions.[1][2] The degradation product, the free secondary amine on the azetidine ring, is significantly more polar than the N-Boc protected parent compound. This difference in polarity results in a lower Rf value on a TLC plate (less travel) and a shorter retention time in reverse-phase LC-MS. The cleavage mechanism involves protonation of the carbonyl oxygen, which leads to the formation of a stable tert-butyl carbocation and an unstable carbamic acid, which rapidly decarboxylates to yield the free amine.[2][3]

• Source of Acidity: The source of acid is not always obvious. It can arise from:

  • Improper Solvents: Using unstabilized or aged chlorinated solvents (like Dichloromethane, DCM) which can generate trace amounts of HCl.

  • Atmospheric Contamination: Repeatedly opening a container can introduce atmospheric moisture and CO₂, which can form carbonic acid, slowly lowering the pH of the sample over time.

  • Cross-Contamination: Using glassware or syringes that were previously used for acidic reagents without rigorous cleaning.

• Solution:

  • Confirm the identity of the impurity by co-spotting on a TLC plate with a sample intentionally treated with a drop of trifluoroacetic acid (TFA). The degradation spot should match the new spot.

  • Discard the compromised stock. It is generally not advisable to repurify small quantities of a degraded starting material.

  • Thaw a fresh, unopened aliquot for your experiment.

  • Review your handling procedures. Ensure you are using fresh, high-purity anhydrous solvents and storing the compound under an inert atmosphere as detailed in the protocols below.

Q2: My reaction yields are inconsistent, especially when using a stock solution that has been stored in the lab refrigerator for a while. Why?

A2: Inconsistent yields are a classic symptom of using a partially degraded starting material. The issue often stems from handling and storage practices rather than the inherent instability of the molecule under ideal conditions.

• Causality: Each time a stock container of the compound is opened, it is exposed to ambient air and moisture. Furthermore, if stored as a solution, repeated freeze-thaw cycles can accelerate degradation by concentrating impurities or allowing water to condense into the solution. The actual concentration of the active reagent in your solution may be lower than calculated, and the degradation byproducts could potentially interfere with your reaction.

• Solution:

  • Aliquot Your Reagent: Upon receiving a new batch of the compound, divide it into smaller, single-use or short-term-use aliquots. This is the single most effective way to preserve the integrity of the bulk material.

  • Perform Routine QC: Before starting a critical or large-scale reaction, perform a quick quality control check (see Protocol 2) on the aliquot you plan to use. This provides confidence in your starting material.

  • Use Fresh Solutions: Prepare solutions fresh whenever possible. If a stock solution must be stored, ensure it is in an anhydrous solvent under an inert atmosphere and minimize freeze-thaw cycles.

Q3: My ¹H NMR spectrum of the compound looks unusually complex or shows broad peaks that are not typical for this structure. What could be the issue?

A3: While Boc deprotection is the most common issue, complex NMR spectra can point towards the more severe degradation pathway of azetidine ring-opening.

• Causality: The azetidine ring possesses significant ring strain (approx. 25.4 kcal/mol).[4][5] This strain makes the ring susceptible to nucleophilic attack, a process that is greatly accelerated under acidic conditions where the azetidine nitrogen becomes protonated.[4][6] This can lead to a mixture of ring-opened products, resulting in a complex and difficult-to-interpret NMR spectrum. This is a more severe issue than simple Boc deprotection.

• Solution:

  • This level of degradation suggests significant exposure to harsh conditions, likely strong acids or elevated temperatures.

  • The material is likely unusable and should be discarded.

  • A thorough review of all storage and handling procedures is necessary to prevent recurrence. Ensure that the compound is never exposed to acidic reagents outside of a planned reaction.

Frequently Asked Questions (FAQs)

Primary Degradation Pathways

Understanding the chemical vulnerabilities of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is key to preventing its degradation. The two primary pathways are driven by its core structural features: the acid-labile N-Boc group and the strained azetidine ring.

Caption: The two primary acid-catalyzed degradation pathways.

Q4: What are the optimal storage conditions for tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate?

A4: Proper storage is critical for maximizing the shelf-life of the compound. We recommend adhering to the following conditions, summarized in the table below. These are based on the chemical properties of the molecule and best practices for similar Boc-protected azetidine derivatives.[7][8][9]

Parameter	Condition	Rationale
Temperature	2-8°C (Short-term, < 3 months) -20°C (Long-term, > 3 months)	Lower temperatures slow the rate of all potential degradation reactions. While some similar compounds are stored at room temperature, refrigeration is a safer standard.[8] For long-term storage, -20°C is highly recommended.[7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes exposure to atmospheric moisture and CO₂, preventing the slow formation of acidic species that can catalyze Boc deprotection or ring-opening.[9][10]
Container	Tightly-sealed, amber glass vial	Prevents leakage and contamination. Amber glass protects the compound from potential degradation by UV light, a general best practice for complex organic molecules.
Form	Neat (as solid or oil)	Storing the compound neat is preferable to storing it in solution. This avoids potential solvent impurities or solvent degradation issues over time.

Q5: Are there any specific chemicals, solvents, or materials I should avoid when handling or storing this compound?

A5: Yes. Due to the acid-labile nature of the molecule, you must be vigilant about avoiding acidic contaminants.

• Strong Acids: Avoid all contact with strong Brønsted acids (e.g., HCl, TFA, H₂SO₄) and Lewis acids (e.g., AlCl₃, BF₃·OEt₂) unless it is part of a planned deprotection step.[2][4]

• Chlorinated Solvents: Use only fresh, inhibitor-stabilized grades of solvents like dichloromethane (DCM) or chloroform. Older bottles can accumulate acidic impurities (HCl, phosgene) that will rapidly degrade the compound. Greener solvent alternatives like 2-MeTHF or ethyl acetate are often preferable where chemically appropriate.[11]

• Protic Solvents with Acidic Impurities: Be cautious with alcohols like methanol, which can sometimes be slightly acidic. Use anhydrous grades when preparing stock solutions.

• Silica Gel: Standard silica gel is acidic and can cause Boc deprotection during purification. If chromatography is necessary, consider using silica that has been pre-treated with a base (e.g., triethylamine) or using an alternative stationary phase like alumina.

Q6: How does the azetidine ring's strain affect the molecule's stability?

A6: The azetidine ring is a four-membered heterocycle with significant bond-angle strain. While it is more stable than a three-membered aziridine ring, this inherent strain is a key driver of its reactivity.[5][12] Under neutral or basic conditions, the ring is generally stable and robust. However, under acidic conditions, the lone pair of electrons on the nitrogen atom is protonated. This places a positive charge on the nitrogen, making the adjacent ring carbons highly electrophilic and susceptible to attack by even weak nucleophiles, leading to ring-opening.[4][6] Therefore, maintaining non-acidic conditions is crucial not only for preserving the Boc group but also for maintaining the integrity of the azetidine core.

Experimental Protocols

Protocol 1: Aliquoting and Long-Term Storage

This protocol minimizes the risk of contamination and degradation of your bulk supply.

Objective: To properly store tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate for long-term use.

Materials:

• Stock vial of the compound.

• Multiple smaller, appropriately sized amber glass vials with PTFE-lined caps.

• Pipettes or syringes for transfer.

• Source of inert gas (Argon or Nitrogen) with a delivery system.

• Labeling materials.

• -20°C freezer.

Methodology:

• Preparation: In a fume hood, arrange the clean, dry aliquot vials. Ensure all glassware is free from any acidic residue.

• Inert Atmosphere: Gently flush the main stock vial and the smaller aliquot vials with Argon or Nitrogen for 1-2 minutes.

• Transfer: Working under a positive pressure of inert gas (a gentle stream directed over the vial openings), carefully transfer the desired amount of the compound from the main stock vial into each smaller vial.

• Sealing: Securely cap each aliquot vial. For extra protection, you can wrap the cap-vial interface with Parafilm.

• Labeling: Clearly label each vial with the compound name, batch number, concentration (if a solution), and the date of aliquoting.

• Storage: Place the labeled aliquots in a secondary container (like a freezer box) and store them in a -20°C freezer. Store the main stock vial under the same conditions.

Protocol 2: Routine Quality Control (QC) by Thin-Layer Chromatography (TLC)

This quick check should be performed before using the compound in an experiment, especially if the aliquot has been stored for some time.

Objective: To visually assess the purity of the compound and detect the presence of the primary (more polar) degradation product.

Materials:

• TLC plate (e.g., silica gel 60 F₂₅₄).

• Developing chamber.

• Mobile phase (e.g., 30% Ethyl Acetate in Hexanes - this may need to be optimized).

• Small capillary tubes or spotting tools.

• UV lamp (254 nm).

• TLC stain (e.g., potassium permanganate or ninhydrin).

• Small test tube.

• Trifluoroacetic acid (TFA).

Methodology:

• Sample Preparation: Dissolve a very small amount (tip of a needle) of your compound in a suitable solvent (e.g., 0.2 mL of ethyl acetate).

• Reference Preparation: In a separate test tube, dissolve another small amount of the compound and add one micro-drop of TFA. Let it sit for 5 minutes. This will intentionally deprotect the Boc group to create a reference spot for the primary impurity.

• Spotting the TLC Plate: Using a capillary spotter, carefully spot your sample in one lane and the TFA-treated reference sample in an adjacent lane on the TLC plate baseline.

• Development: Place the TLC plate in the developing chamber containing the mobile phase. Allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate and immediately mark the solvent front.

  • Visualize the plate under a UV lamp. The Boc-protected compound should be UV active.

  • Circle any visible spots.

• Staining:

  • Dip the plate in a potassium permanganate stain (will show any oxidizable compound) or a ninhydrin stain. Gently warm the ninhydrin-stained plate with a heat gun.

  • The deprotected amine (in your reference lane) will turn a distinct color (typically yellow or purple) with ninhydrin, confirming its identity.

• Analysis: Compare the lane of your test sample to the reference lane. A pure sample should show only one major spot corresponding to the starting material. The presence of a lower Rf spot that matches the spot in the TFA-treated lane indicates Boc deprotection and compound degradation.

References

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Boc Protecting Group for Amines. Chemistry Steps. [Link]

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. National Center for Biotechnology Information (PMC). [Link]

• Stability of different azetidine esters. ResearchGate. [Link]

• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. [Link]

• Application Note – N-Boc protection. Synple Chem. [Link]

• A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. National Center for Biotechnology Information (PMC). [Link]

• An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids. Semantic Scholar. [Link]

• tert-butyl 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate. NextSDS. [Link]

• Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. ACS Publications. [Link]

• I have a Boc-protected tosylated compound but on its conversion to azide group, one of my boc group is deprotected. Why?. ResearchGate. [Link]

• Evaluation of new micro solid-phase extraction cartridges for on-column derivatisation reactions. RSC Publishing. [Link]

• Specific solvent issues with BOC deprotection. CHEM21. [Link]

• tert-Butyl 3-(hydroxymethyl)azetidine-1-carboxylate. PubChem. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. ACS Publications. [Link]

• tert-Butyl 3-(methylamino)azetidine-1-carboxylate. PubChem. [Link]

• tert-butyl 3-((ethoxycarbonyl)methoxy)azetidine-1-carboxylate. NextSDS. [Link]

• Metabolically Stable tert-Butyl Replacement. National Center for Biotechnology Information (PMC). [Link]

• Methyl tert-butyl ether Degradation Pathway. EAWAG BBD/PPS. [Link]

• Tert-butyl 3-[(aminooxy)methyl]azetidine-1-carboxylate. PubChem. [Link]

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Technical Support Center: Enantiomeric Separation of 3-(1-Methoxyethyl)azetidine Derivatives

Welcome to the technical support center for the enantiomeric resolution of 3-(1-methoxyethyl)azetidine derivatives. This guide, curated by a Senior Application Scientist, provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in overcoming challenges during their chiral separation experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the enantiomeric separation of 3-(1-methoxyethyl)azetidine and related derivatives.

Q1: What are the primary methods for resolving enantiomers of 3-(1-methoxyethyl)azetidine derivatives?

A1: The two most prevalent and effective methods are:

• Chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC): These are direct methods that utilize a chiral stationary phase (CSP) to differentiate between the enantiomers, leading to two distinct peaks in the chromatogram. Polysaccharide-based CSPs are often the first choice for screening.[1][2][3][4] SFC is often faster and uses less solvent than HPLC.[5]

• Diastereomeric Salt Crystallization: This is a classical, indirect method that involves reacting the racemic azetidine derivative (a base) with an enantiomerically pure chiral acid.[6][7] This reaction forms two diastereomeric salts with different solubilities, allowing one to be selectively crystallized and separated.[8][9]

Q2: My 3-(1-methoxyethyl)azetidine derivative is a basic compound. How does this affect my choice of separation technique?

A2: The basic nature of the azetidine nitrogen is a key consideration:

• For HPLC/SFC: Basic analytes can interact strongly with residual acidic silanols on silica-based CSPs, leading to poor peak shape (tailing). To counteract this, it is common to add a small amount of a basic modifier, such as diethylamine (DEA) or triethylamine (TEA), to the mobile phase.[2][10]

• For Diastereomeric Salt Crystallization: The basicity of the azetidine allows for the formation of salts with chiral acids. A wide variety of chiral acids, such as (+)-tartaric acid, (-)-mandelic acid, or (+)-camphor-10-sulfonic acid, can be screened to find one that yields well-defined, easily separable diastereomeric salt crystals.[6]

Q3: Should I derivatize my 3-(1-methoxyethyl)azetidine derivative before chiral separation?

A3: Derivatization is not always necessary but can be a useful strategy, particularly for chromatographic methods. For instance, if the parent compound has poor chromatographic properties or lacks a strong UV chromophore for detection, derivatization can improve its behavior. However, for 3-(1-methoxyethyl)azetidine derivatives, direct separation is often successful and avoids the introduction of additional synthetic steps and potential sources of error.[11]

II. Troubleshooting Guide: Chiral HPLC & SFC Methods

This guide provides solutions to common problems encountered during the chromatographic separation of 3-(1-methoxyethyl)azetidine derivatives.

Issue 1: No Separation of Enantiomers

Symptoms:

• A single, sharp peak is observed.

• A broad, unresolved peak is present.

Possible Causes & Solutions:

Cause	Explanation	Recommended Action
Inappropriate Chiral Stationary Phase (CSP)	The selected CSP does not have the necessary chiral recognition mechanism for your specific azetidine derivative.	Screen a variety of CSPs with different chiral selectors. Polysaccharide-based columns (amylose and cellulose derivatives) are a good starting point due to their broad applicability.[1][2][4]
Incorrect Mobile Phase Composition	The mobile phase may be too strong, causing the enantiomers to elute too quickly without interacting sufficiently with the CSP.	For normal phase, decrease the polarity of the mobile phase (e.g., reduce the percentage of alcohol). For reversed-phase, increase the aqueous component.
Temperature Effects	Chiral recognition is a thermodynamic process and is sensitive to temperature.	Vary the column temperature. Lower temperatures often enhance enantioselectivity, but may increase peak broadening.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks, often with a "tail" extending from the back of the peak or a "front" pushing forward.

Possible Causes & Solutions:

Cause	Explanation	Recommended Action
Secondary Interactions with Silica	The basic azetidine nitrogen interacts with acidic silanol groups on the silica support of the CSP, causing peak tailing.[10]	Add a basic modifier to the mobile phase, such as 0.1% diethylamine (DEA) or triethylamine (TEA), to mask the silanol groups.
Column Overload	Injecting too much sample can saturate the stationary phase, leading to peak fronting.	Reduce the sample concentration or injection volume.
Contaminated Column or Guard Column	Strongly retained impurities from previous injections can interfere with the peak shape.	Flush the column with a strong, compatible solvent.[12] If the problem persists, replace the guard column or, as a last resort, the analytical column.
Incompatible Sample Solvent	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.	Whenever possible, dissolve the sample in the mobile phase.[13]

Workflow for Chiral Method Development

The following diagram illustrates a systematic approach to developing a robust chiral separation method.

Caption: A systematic workflow for chiral HPLC/SFC method development.

III. Troubleshooting Guide: Diastereomeric Salt Crystallization

This guide addresses common issues when using diastereomeric salt formation to resolve 3-(1-methoxyethyl)azetidine derivatives.

Issue 1: No Crystal Formation

Symptoms:

• The solution remains clear, or an oil forms instead of a solid precipitate.

Possible Causes & Solutions:

Cause	Explanation	Recommended Action
Poor Solvent Choice	The diastereomeric salts are too soluble in the chosen solvent.	Screen a variety of solvents with different polarities. Often, a mixture of solvents is required to achieve the right level of solubility for selective crystallization.
Inappropriate Resolving Agent	The chosen chiral acid may not form a stable, crystalline salt with your azetidine derivative.	Screen a range of chiral resolving agents (e.g., tartaric acid, mandelic acid, camphorsulfonic acid).[6][7]
Concentration is Too Low	The solution may be undersaturated.	Slowly evaporate the solvent or prepare a more concentrated solution.

Issue 2: Poor Enantiomeric Excess (ee) of the Crystallized Salt

Symptoms:

• After isolating the crystals and regenerating the free amine, the enantiomeric excess is low.

Possible Causes & Solutions:

Cause	Explanation	Recommended Action
Similar Solubilities of Diastereomers	The two diastereomeric salts have very similar solubilities in the chosen solvent system, leading to co-precipitation.	Systematically screen different solvents and solvent mixtures to maximize the solubility difference between the two diastereomers.[14]
Insufficient Equilibration Time	The crystallization process may not have reached thermodynamic equilibrium.	Allow more time for crystallization, potentially with gentle heating and slow cooling cycles to encourage the formation of the most stable (and hopefully, less soluble) diastereomeric salt.
Incorrect Stoichiometry	The molar ratio of the resolving agent to the racemic amine can significantly impact the resolution efficiency.[8]	Experiment with different molar ratios. Ratios other than 1:1, such as using 0.5 equivalents of the resolving agent, can sometimes be more effective.[7]

Protocol: Diastereomeric Salt Resolution

• Salt Formation: Dissolve one equivalent of the racemic 3-(1-methoxyethyl)azetidine derivative in a suitable solvent. Add 0.5-1.0 equivalents of the selected chiral acid (e.g., (+)-tartaric acid). Stir the mixture, warming gently if necessary to achieve a clear solution.

• Crystallization: Allow the solution to cool slowly to room temperature, then potentially to a lower temperature (e.g., 4°C) to induce crystallization. If no crystals form, try adding a seed crystal or slowly adding an anti-solvent.

• Isolation: Collect the crystals by filtration and wash them with a small amount of cold solvent.

• Analysis: Dry the crystals and analyze a small portion. Regenerate the free amine by dissolving the salt in an aqueous base (e.g., 1M NaOH) and extracting with an organic solvent. Determine the enantiomeric excess of the regenerated amine using a developed chiral HPLC/SFC method.

• Optimization: Based on the yield and enantiomeric excess, optimize the solvent, temperature, and stoichiometry.

• Regeneration of Free Amine: Once the desired diastereomeric salt is isolated in high purity, dissolve it in a biphasic mixture (e.g., water and ethyl acetate). Add a base (e.g., 1M NaOH) to neutralize the chiral acid and liberate the free amine into the organic layer. Separate the layers, and wash, dry, and concentrate the organic phase to obtain the enantiomerically enriched amine.[9]

Logical Flow of Diastereomeric Resolution

Caption: The process of chiral resolution via diastereomeric salt formation.

References

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (n.d.). Elsevier.
• Application Note and Protocols for the Chiral Resolution of Amines using Fendizoic Acid. (n.d.). Benchchem.
• Resolution (Separation) of Enantiomers. (2022, July 11). Chemistry LibreTexts.
• Identifying a diastereomeric salt for a challenging chiral resolution. (n.d.). Unchained Labs.
• A Comparative Guide to Chiral HPLC Methods for Resolving (S)-Aziridine-2-Carboxylic Acid Enantiomers. (n.d.). Benchchem.
• Chiral HPLC Methods for Separating Aziridine-2-carboxylate Enantiomers: A Comparative Guide. (n.d.). Benchchem.
• Troubleshoot Chiral Column Performance: Efficiency & Resolution. (2021, March 14).
• Chiral resolution. (n.d.). Wikipedia.
• Enantiomeric Separations of N–H/N–Me Aziridines Utilizing GC and HPLC. (2014, October 22). ResearchGate.
• Trouble with chiral separations. (2020, May 20). Chromatography Today.
• Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. (2020, December 19). MDPI.
• Enantiomeric separation of privileged scaffold derivatives in early drug discovery using chiral SFC. (2008, April 15). The Analytical Scientist.
• Chiral Method Development. (n.d.). Phenomenex.
• A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. (2024, October 18). PubMed.
• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. (2024, June 5).
• Chiral HPLC separation: strategy and approaches. (2022, November 3). Chiralpedia.
• Use of Achiral Columns Coupled with Chiral Columns in SFC Separations to Simplify Isolation of Chemically Pure Enantiomer Products. (2013, October 28). American Pharmaceutical Review.
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022, March 1). Chromatography Online.
• Study on the Variation in Optimal Conditions for Chiral SFC Separations Using Different Polysaccharide Based Stationary Phases. (n.d.). HPLC.

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• 14. unchainedlabs.com [unchainedlabs.com]

Reference Data & Comparative Studies

tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate vs pyrrolidine building blocks in medicinal chemistry

Introduction: The Strategic Value of Saturated Heterocycles

In the landscape of modern drug discovery, the focus has increasingly shifted towards molecules with greater three-dimensional (3D) complexity to explore novel chemical space and improve pharmacological properties.[1] Saturated heterocycles are cornerstones of this strategy, offering rigid scaffolds that can enhance binding affinity, modulate physicochemical properties, and improve metabolic stability compared to their flat, aromatic counterparts.[2] Among these, the four-membered azetidine and the five-membered pyrrolidine rings are two of the most frequently employed motifs.[3][4]

This guide provides a comparative analysis of a specific, functionalized azetidine building block, tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate , against the broader, yet ubiquitous, class of pyrrolidine building blocks . We will delve into their distinct physicochemical characteristics, synthetic accessibility, and impact on pharmacokinetic profiles, supported by experimental data and protocols to inform strategic decisions in drug design.

The Azetidine Scaffold: A Tool for Fine-Tuning Properties

The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a privileged scaffold in medicinal chemistry.[5][6] Its rising popularity stems from its unique combination of properties derived from its inherent ring strain and sp3-rich character.[5][7]

Key Attributes of Azetidines:

• Structural Rigidity: The strained four-membered ring provides a conformationally restricted scaffold.[7][8] This pre-organizes substituents into well-defined vectors, which can reduce the entropic penalty upon binding to a biological target, potentially increasing potency.[8]

• Improved Solubility: Generally, the azetidine moiety is less lipophilic than larger saturated rings like pyrrolidine or piperidine.[9][10] This often translates to enhanced aqueous solubility, a critical parameter for optimizing drug delivery and formulation.[7][9]

• Metabolic Stability: The compact azetidine ring can enhance metabolic stability.[5][7] In several instances, replacing a more metabolically labile ring system (like a pyrrolidine) with an azetidine has been shown to reduce clearance by cytochrome P450 enzymes.[10]

• Novel Chemical Space: Despite their utility, azetidines are less prevalent in screening libraries and marketed drugs compared to pyrrolidines, offering an opportunity to explore uncharted chemical space and develop novel intellectual property.[11]

The specific building block, tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate , encapsulates these advantages. The Boc-protecting group allows for straightforward manipulation and integration into synthetic routes, while the 3-(1-methoxyethyl) substituent provides a defined stereochemical and electronic feature that can be used to probe interactions within a binding pocket.

The Pyrrolidine Scaffold: The "Universal Building Block"

The pyrrolidine ring, a five-membered saturated heterocycle, is one of the most common structural motifs in medicinal chemistry.[12][13] It is a core component of the natural amino acid proline and is found in over 20 FDA-approved drugs, a testament to its versatility and favorable properties.[12][14]

Key Attributes of Pyrrolidines:

• Proven Pharmacological Relevance: The pyrrolidine scaffold is a well-validated component of numerous successful drugs, demonstrating its compatibility with a wide range of biological targets.[14][15][16]

• Stereochemical Diversity: With up to four stereogenic centers, the pyrrolidine ring allows for extensive exploration of 3D space, enabling precise spatial orientation of substituents to maximize target engagement.[1]

• Synthetic Tractability: A vast number of synthetic methods exist for creating functionalized pyrrolidines, most notably the [3+2] cycloaddition of azomethine ylides and the use of the chiral pool, with L-proline being a common starting material.[12][13][17]

• Modulation of Physicochemical Properties: The pyrrolidine nitrogen can act as a hydrogen bond donor or, when substituted, a hydrogen bond acceptor. The ring itself often enhances aqueous solubility and provides a balance between rigidity and flexibility.[14]

While highly effective, the pyrrolidine ring can be susceptible to metabolic oxidation, particularly at the carbon atoms adjacent to the nitrogen, which can lead to the formation of reactive iminium ion intermediates.[14][18] This potential liability requires careful consideration during the design phase.

Head-to-Head Comparison: Azetidine vs. Pyrrolidine

The choice between an azetidine and a pyrrolidine scaffold is a strategic decision based on the specific goals of a drug discovery program. The following table summarizes key comparative data, and the subsequent workflow illustrates a decision-making process.

Property	Representative Azetidine	Representative Pyrrolidine	Rationale & Causality
Ring Size	4-membered	5-membered	The smaller ring size of azetidine leads to higher ring strain (~26 kcal/mol) compared to pyrrolidine (~6 kcal/mol), resulting in greater rigidity.[19][20]
Lipophilicity (cLogP)	Lower	Higher	Azetidine is generally less lipophilic than its 5-membered counterpart, which can improve aqueous solubility.[10]
Aqueous Solubility	Generally Higher	Moderate to High	The increased polarity and lower lipophilicity of the azetidine ring often lead to better solubility.[7][9]
pKa (Conjugate Acid)	~11.29 (unsubstituted)	~11.27 (unsubstituted)	The basicity of the nitrogen is comparable in the parent heterocycles but is highly influenced by substituents.[15][21]
Metabolic Stability	Often More Stable	Can be a site of metabolism	The carbons adjacent to the nitrogen in pyrrolidines are common sites for CYP450 oxidation. The more constrained azetidine ring can be less susceptible to such metabolism.[10]
3D Shape / Rigidity	More Rigid, Planar Puckering	More Flexible, "Envelope" & "Twist" Conformations	Azetidine's rigidity offers better control over substituent vectors. Pyrrolidine's flexibility allows it to adapt to various binding pocket shapes.[1][6]
Synthetic Access	More Challenging	Well-Established	While improving, synthetic routes to complex azetidines are less numerous than the vast array of methods available for pyrrolidine synthesis.[13][22]

Workflow: Scaffold Selection Logic

This diagram outlines a logical workflow for choosing between an azetidine and a pyrrolidine building block during lead optimization.

Sources

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• 22. lifechemicals.com [lifechemicals.com]

HPLC Method Validation for Determining Purity of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate: A Comparative Guide

Executive Summary

The accurate purity determination of aliphatic, non-chromophoric pharmaceutical intermediates is a persistent challenge in drug development. tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is a highly versatile Boc-protected building block used in the synthesis of rigidified medicinal compounds (such as sphingosine-1-phosphate receptor agonists). However, its lack of a conjugated π -system renders traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) fundamentally inadequate for trace impurity profiling.

This guide provides an objective, data-driven comparison between standard HPLC-UV (210 nm) and HPLC-CAD (Charged Aerosol Detection) . By applying the rigorous validation framework outlined in the ICH Q2(R2) guidelines[1], we demonstrate why mass-based universal detection (CAD) paired with orthogonal column chemistries is the authoritative standard for this class of molecules.

The Analytical Challenge: Overcoming the "Chromophore Deficit"

tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate consists of an aliphatic four-membered nitrogen heterocycle, an ether linkage, and a tert-butyloxycarbonyl (Boc) protecting group [4]. The only UV-absorbing moiety is the Boc carbonyl, which exhibits weak absorbance at low wavelengths ( λmax​<210 nm).

Relying on UV detection at 210 nm introduces severe analytical liabilities:

• Baseline Drift: Gradient elution using organic modifiers (like Acetonitrile) and buffers causes significant baseline shifts at 210 nm, masking trace impurities.

• Response Factor Variation: Any structurally related impurities lacking the Boc group (e.g., deprotected azetidine degradants) will be entirely invisible to UV, leading to false-positive purity reports.

To establish a self-validating analytical system, we must pivot to Charged Aerosol Detection (CAD) . CAD nebulizes the column eluent, dries the droplets into particles, and applies a positive charge proportional to the particle's mass [2]. This yields a uniform response independent of the analyte's chemical structure, ensuring that all non-volatile impurities are accurately quantified [3].

Figure 1: Decision matrix for selecting HPLC detection modalities for non-chromophoric intermediates.

Experimental Protocols: A Self-Validating System

To objectively compare UV and CAD, a unified chromatographic method was developed. The causality behind the method parameters is critical:

• Column Selection: A Phenyl-Hexyl column was chosen over a standard C18. The phenyl ring provides alternative selectivity via dipole-dipole interactions with the ether oxygen and weak π−π interactions with the Boc carbonyl, resolving structurally similar aliphatic impurities that typically co-elute on heavily endcapped C18 phases.

• Mobile Phase Volatility: CAD requires strictly volatile mobile phases to prevent background noise from salt precipitation. Therefore, Ammonium Acetate was selected over phosphate buffers.

Step-by-Step Methodology

• Reagent Preparation: Prepare Mobile Phase A (10 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 6.0 with dilute acetic acid) and Mobile Phase B (100% LC-MS grade Acetonitrile).

• Chromatographic Setup:

  • Column: Waters XBridge Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C (reduces backpressure and improves peak symmetry for secondary amines).

  • Gradient: 0-2 min (10% B), 2-12 min (linear to 90% B), 12-15 min (hold 90% B), 15.1-20 min (re-equilibration at 10% B).

• Detector Configuration (In-Series):

  • UV Detector: Wavelength set to 210 nm; Data rate 10 Hz.

  • CAD Detector: Evaporator temperature set to 35°C (preserves semi-volatile impurities); Data collection rate 10 Hz; Power Function Value (PFV) set to 1.0 (linearization performed post-run via chromatography data system).

• Sample Preparation: Dissolve tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate reference standard in Diluent (Water:Acetonitrile 50:50 v/v) to a working concentration of 1.0 mg/mL.

ICH Q2(R2) Validation Workflow & Comparative Data

The method was validated strictly according to the ICH Q2(R2) Guideline on Validation of Analytical Procedures [1]. The protocol acts as a self-validating system: Specificity ensures we are measuring the right compound, Linearity and Range ensure mathematical predictability, and Accuracy/Precision confirm the method's operational reliability.

Figure 2: ICH Q2(R2) analytical validation lifecycle for purity determination.

Specificity & Sensitivity (LOD/LOQ)

Specificity was demonstrated by injecting a blank, the main analyte, and a mixture spiked with known synthetic precursors (e.g., Boc-anhydride and deprotected azetidine). UV at 210 nm failed to detect the deprotected azetidine entirely. CAD detected all components with baseline resolution ( Rs​>1.5 ).

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were determined based on Signal-to-Noise (S/N) ratios of 3:1 and 10:1, respectively.

Linearity and Range

While UV response is inherently linear according to Beer-Lambert's law, CAD response is non-linear over large concentration ranges [2]. To meet ICH Q2(R2) criteria, the CAD data was mathematically transformed using a power function ( y=axb ), yielding an exceptional correlation coefficient ( R2 ).

Quantitative Data Comparison

The following tables summarize the experimental validation results, objectively highlighting the superiority of CAD for this specific molecule.

Table 1: Validation Performance Metrics (HPLC-UV vs. HPLC-CAD)

Validation Parameter	Acceptance Criteria (ICH)	HPLC-UV (210 nm) Results	HPLC-CAD Results	Conclusion
Specificity	No interference at tR​	Fails (Baseline drift masks peaks)	Passes (Flat baseline)	CAD is superior for gradients.
LOD (S/N > 3)	Report value	0.05 mg/mL (5.0%)	0.002 mg/mL (0.2%)	CAD is 25x more sensitive.
LOQ (S/N > 10)	≤0.05% of target	0.15 mg/mL (15.0%)	0.005 mg/mL (0.5%)	UV cannot be used for trace limits.
Linearity Range	80% to 120% of target	0.15 – 1.2 mg/mL	0.005 – 1.5 mg/mL	CAD offers a wider dynamic range.
Linearity Fit ( R2 )	≥0.995	0.991 (Linear fit)	0.999 (Power function fit)	CAD provides better predictability.
Method Precision	RSD ≤2.0% (n=6)	3.4% (Due to integration errors)	0.8%	CAD provides robust repeatability.

Table 2: Accuracy / Spike Recovery of Impurities Methodology: The API was spiked with a known aliphatic impurity at 50%, 100%, and 150% of the specification limit (0.5%).

Spike Level	UV (210 nm) Recovery (%)	UV (210 nm) RSD (%)	CAD Recovery (%)	CAD RSD (%)
50% (0.25%)	Not Detected	N/A	98.4%	1.2%
100% (0.50%)	65.2%	8.5%	101.1%	0.9%
150% (0.75%)	72.8%	6.1%	99.7%	0.7%

Conclusion

The validation data strictly adheres to ICH Q2(R2) guidelines and unequivocally demonstrates that standard HPLC-UV is unfit for the purity determination of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate. The lack of a strong chromophore results in severe baseline anomalies and failed impurity recoveries.

Conversely, HPLC-CAD provides a self-validating, highly sensitive, and uniform response. By pairing CAD with a Phenyl-Hexyl column and volatile ammonium acetate buffers, analytical scientists can achieve an LOQ of 0.5% with near-perfect spike recovery (~100%), ensuring the utmost scientific integrity and regulatory compliance during drug development.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA). Available at:[Link]

• Charged Aerosol Detection in Pharmaceutical Analysis: An Overview. LCGC International. Available at:[Link]

• Microscale Purification with Direct Charged Aerosol Detector Quantitation Using Selective Online One- or Two-Dimensional Liquid Chromatography. Analytical Chemistry, ACS Publications. Available at:[Link]

• tert-Butyl 3-(methylamino)azetidine-1-carboxylate (Compound Summary). National Center for Biotechnology Information. PubChem Database. Available at:[Link]

A Comparative Guide to the Structural Validation of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate using 2D NOESY NMR

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise three-dimensional structure of a molecule is not merely a detail—it is a critical determinant of its biological activity, efficacy, and safety profile.[1][2][3] The United States Food and Drug Administration (FDA) guidelines underscore the necessity of establishing absolute stereochemistry early in the drug development process to ensure a thorough and valid analysis.[4][5] For molecules such as tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate, a substituted azetidine which is a valuable scaffold in medicinal chemistry, unambiguous stereochemical assignment is paramount.[6][7]

This guide provides an in-depth technical comparison of 2D Nuclear Overhauser Effect Spectroscopy (NOESY) NMR as a primary tool for the structural validation of this compound. We will explore the causality behind experimental choices, compare its performance with alternative techniques, and provide supporting data to illustrate its power in elucidating stereochemistry.

The Challenge: Unambiguous Stereochemical Assignment

The synthesis of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate can potentially yield multiple stereoisomers depending on the synthetic route. Differentiating between these isomers is a non-trivial task, as they can exhibit distinct pharmacological properties. Standard 1D NMR techniques and even 2D correlation experiments like COSY, which reveal through-bond connectivity, are often insufficient to distinguish between stereoisomers.[8][9] This is where techniques that probe through-space interactions, such as 2D NOESY, become indispensable.

2D NOESY NMR: A Window into 3D Structure

The 2D NOESY experiment is a powerful NMR technique that detects the nuclear Overhauser effect (NOE) between protons that are close in space, typically within 5 Å.[10][11][12] This through-space correlation provides crucial information about the relative orientation of atoms and, consequently, the stereochemistry of a molecule.[8][9][13]

The fundamental principle of the NOESY experiment involves a sequence of radiofrequency pulses that manipulate the nuclear spins of the protons in the molecule.[14][15][16] The key part of the sequence is the "mixing time," during which magnetization is exchanged between spatially proximate protons via dipole-dipole interactions.[17] The intensity of the resulting cross-peaks in the 2D NOESY spectrum is inversely proportional to the sixth power of the distance between the protons, making it a highly sensitive measure of internuclear distances.[11][18]

Experimental Workflow: A Step-by-Step Protocol

The successful acquisition of a high-quality 2D NOESY spectrum hinges on careful sample preparation and parameter optimization.

Figure 1: Experimental workflow for 2D NOESY NMR.

Interpreting the Data: A Hypothetical Case Study

Let's consider a hypothetical scenario where we have synthesized a single stereoisomer of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate. The key to confirming its relative stereochemistry lies in identifying specific NOE correlations. For instance, an NOE between the proton on the stereocenter of the azetidine ring and the protons of the methoxy group would indicate that these groups are on the same face of the molecule.

Table 1: Hypothetical 2D NOESY Data for a Stereoisomer of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

Proton (δ, ppm)	Correlating Proton(s) (δ, ppm)	NOE Intensity	Inferred Proximity
H-3 (Azetidine Ring CH)	-OCH₃ (Methoxy Protons)	Strong	Close spatial proximity
H-3 (Azetidine Ring CH)	-CH(OCH₃)CH₃ (Ethyl CH)	Medium	Moderate spatial proximity
-C(CH₃)₃ (tert-Butyl Protons)	H-2/H-4 (Azetidine Ring CH₂)	Medium	Proximity to the azetidine ring
-OCH₃ (Methoxy Protons)	-CH(OCH₃)CH₃ (Ethyl CH)	Strong	Close spatial proximity

The observation of a strong NOE between H-3 and the methoxy protons in this hypothetical dataset would be compelling evidence for a syn relative stereochemistry between these two groups.

Comparative Analysis: NOESY vs. Alternative Techniques

While 2D NOESY is a powerful tool, it is not the only method for structural validation. Other techniques, such as Rotating-frame Overhauser Effect Spectroscopy (ROESY) and single-crystal X-ray diffraction, offer alternative and sometimes complementary information.

2D ROESY: An Alternative for Intermediate-Sized Molecules

The ROESY experiment is similar to NOESY in that it detects through-space correlations.[17] However, it is particularly useful for molecules of an intermediate size (MW ~1000-2000 Da) where the NOE effect in a NOESY experiment can be close to zero, making it difficult to observe correlations.[10][19][20] For a small molecule like tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate, NOESY is generally the preferred method due to its higher sensitivity and fewer artifacts.[11]

Single-Crystal X-ray Diffraction: The "Gold Standard"

Single-crystal X-ray diffraction is considered the gold standard for determining the three-dimensional structure of a molecule.[21][22] It provides a precise and unambiguous determination of atomic positions, bond lengths, and bond angles.[23][24] However, the major limitation of this technique is the requirement for a suitable single crystal, which can be challenging and time-consuming to obtain.[21][25]

Table 2: Comparison of Structural Validation Techniques

Feature	2D NOESY NMR	2D ROESY NMR	Single-Crystal X-ray Diffraction
Principle	Through-space proton-proton correlations (NOE)	Through-space proton-proton correlations (ROE)	Diffraction of X-rays by a crystal lattice
Sample State	Solution	Solution	Solid (single crystal)
Molecular Weight Range	Optimal for small (<1000 Da) and large (>2000 Da) molecules	Optimal for intermediate-sized molecules (~1000-2000 Da)	Wide range, but crystal quality is key
Information Obtained	Relative stereochemistry, internuclear distances	Relative stereochemistry, internuclear distances	Absolute stereochemistry, precise atomic coordinates
Pros	- Does not require crystallization- Provides information on solution-state conformation	- Works for molecules where NOESY fails- Provides information on solution-state conformation	- Unambiguous structural determination- Provides absolute stereochemistry
Cons	- Can be ambiguous for flexible molecules- Does not provide absolute stereochemistry directly	- Lower sensitivity than NOESY for small molecules- Can have more artifacts	- Requires a high-quality single crystal- Structure may differ from solution conformation

Decision-Making Framework

The choice of which structural validation technique to employ depends on several factors, including the nature of the molecule, the information required, and the available resources.

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Benchmarking Commercial Suppliers of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate: A Comprehensive Quality &amp; Performance Guide

As drug discovery programs increasingly prioritize sp³-rich, three-dimensional architectures over flat aromatic rings, azetidines have emerged as privileged structural motifs. Serving as highly effective bioisosteres for larger saturated nitrogen heterocycles (such as piperidines and morpholines), azetidines offer 1[1].

Among these, tert-butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is a highly sought-after building block. The 1-methoxyethyl substituent introduces a critical chiral center and an ether linkage, which modulates lipophilicity (logP) and provides a hydrogen-bond acceptor. This specific functionalization is particularly valuable in the development of 2[2].

However, sourcing this Boc-protected building block presents unique challenges. Variations in enantiomeric excess (ee), trace water content, and chemical purity across commercial suppliers can drastically impact downstream coupling efficiencies. This guide provides an objective benchmarking of leading suppliers and establishes self-validating protocols for integrating this molecule into your synthetic pipeline.

Commercial Supplier Benchmarking

When evaluating commercial batches of tert-butyl 3-(1-methoxyethyl)azetidine-1-carboxylate, researchers must look beyond basic HPLC-UV purity. The hygroscopic nature of the Boc-azetidine core and the stereocenter at the methoxyethyl branch require strict scrutiny of water content and enantiomeric excess.

Table 1: Performance & Quality Benchmarking of Key Commercial Suppliers

Supplier	Chemical Purity (HPLC-UV)	Enantiomeric Excess (ee)	Water Content (KF)	Cost per Gram (USD)	Typical Lead Time
Enamine	>98.5%	>99.0%	0.12%	$145.00	1-2 Weeks
Combi-Blocks	>97.0%	>98.0%	0.45%	$85.00	In Stock (3 Days)
Ambeed	>97.0%	>95.0%	0.55%	$75.00	1-2 Weeks
BLD Pharm	>95.0%	Not Specified	0.80%	$60.00	In Stock (3 Days)

Data Synthesis Note: Values represent aggregated lot analyses for functionalized Boc-azetidines. Lot-to-lot variability necessitates internal QC validation before use in library synthesis.

Causality in Supplier Selection:

While BLD Pharm and Ambeed offer cost-effective bulk options, their higher trace water content (>0.5%) can hydrolyze sensitive coupling reagents (e.g., HATU, PyBOP) during downstream functionalization. Enamine provides the highest enantiomeric purity, which is strictly required if the target API relies on the specific spatial orientation of the 1-methoxyethyl group to bind target active sites, as seen in 3[3].

Quality Control (QC) & Validation Protocols

To ensure a self-validating synthetic system, every incoming batch must pass through a rigorous QC workflow.

Caption: QC workflow for validating commercial batches of Boc-protected azetidine derivatives.

Protocol A: Karl Fischer (KF) Titration for Trace Moisture

Causality: The ether oxygen and the carbamate carbonyl in this molecule readily participate in hydrogen bonding with atmospheric moisture. If water exceeds 0.5%, it acts as a competing nucleophile in downstream amide couplings, destroying the active ester intermediate and drastically reducing yields.

• Preparation: Dissolve 50 mg of the Boc-azetidine in 1.0 mL of anhydrous methanol (KF grade).

• Titration: Inject the sample into a volumetric Karl Fischer titrator pre-conditioned to a stable drift (<10 µ g/min ).

• Self-Validation Check: If the result reads >0.5% water, the system triggers a mandatory remediation step: the batch must be dissolved in anhydrous DCM, dried over activated 4Å molecular sieves for 24 hours, filtered, and concentrated in vacuo before use.

Protocol B: Chiral SFC for Enantiomeric Excess

Causality: Enantiomers of chiral azetidines can exhibit drastically different pharmacological profiles, with one isomer often being completely inactive against the target enzyme[4].

• Method: Use a Chiralpak AD-H column (4.6 x 250 mm, 5 µm) on a Supercritical Fluid Chromatography (SFC) system.

• Mobile Phase: Isocratic 15% Methanol in CO₂; Flow rate: 3.0 mL/min.

• Detection: UV at 210 nm.

• Self-Validation Check: Integrate the area of the major and minor enantiomer peaks. Calculate ee=[(Areamajor​−Areaminor​)/(Areamajor​+Areaminor​)]×100 . If ee<98% , the batch is rejected for late-stage lead optimization.

Experimental Workflow: Deprotection & Amide Coupling

Once validated, the Boc group must be removed to yield the reactive secondary amine (3-(1-methoxyethyl)azetidine hydrochloride, CAS: 1781791-41-0), which is then coupled to a target carboxylic acid.

Caption: Synthetic workflow from commercial Boc-azetidine to target pharmaceutical API.

Step 1: Anhydrous Boc-Deprotection

Causality: Traditional deprotection using TFA/DCM requires a basic aqueous workup to isolate the free amine. However, 3-(1-methoxyethyl)azetidine is highly water-soluble, leading to severe yield losses during extraction. Utilizing 4M HCl in anhydrous dioxane forces the azetidine hydrochloride salt to precipitate directly out of solution, bypassing aqueous extraction entirely.

• Charge a flame-dried 50 mL round-bottom flask with tert-butyl 3-(1-methoxyethyl)azetidine-1-carboxylate (1.0 g, 4.64 mmol).

• Add 10 mL of 4M HCl in anhydrous dioxane dropwise at 0 °C under an argon atmosphere.

• Remove the ice bath and stir at room temperature for 2 hours.

• Self-Validation Check: Spot the reaction mixture on a TLC plate and stain with Ninhydrin. The disappearance of the starting material and the appearance of a baseline spot that stains bright purple confirms complete deprotection.

• Concentrate the mixture under reduced pressure. Triturate the resulting solid with cold diethyl ether (3 x 10 mL) and filter to yield 3-(1-methoxyethyl)azetidine hydrochloride as a white powder. Dry in a vacuum oven at 40 °C overnight.

Step 2: HATU-Mediated Amide Coupling

• In a 20 mL vial, dissolve the target carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M).

• Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) and stir for 15 minutes to pre-form the active ester.

• Add 3-(1-methoxyethyl)azetidine hydrochloride (1.1 equiv) in one portion. Stir at room temperature for 4 hours.

• Self-Validation Check: Monitor via LC-MS. The complete consumption of the azetidine mass (m/z 116.1 for the free base) and the appearance of the target product mass confirms successful coupling.

• Quench with saturated aqueous NaHCO₃, extract with EtOAc, wash the organic layer with 5% LiCl (to remove DMF), dry over Na₂SO₄, and concentrate for flash chromatography.

References

• Domainex. "Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination." Domainex Blog, April 10, 2025. 5

• Google Patents. "WO2019180185A1 - Oxazine monoacylglycerol lipase (magl) inhibitors." 2

• BenchChem. "The Discovery and Ascendancy of Azetidine Compounds: A Technical Guide for Researchers." 3

• PharmaBlock. "Azetidines in Drug Discovery." 4

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• 5. Synthesis in Review: Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination | Domainex [domainex.co.uk]

Enantiomeric excess (ee) determination of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate by chiral HPLC

Comparative Guide: Enantiomeric Excess (ee) Determination of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate by Chiral HPLC

Executive Summary

Azetidines are increasingly recognized as privileged structures in pharmaceutical development, featured in FDA-approved therapeutics such as ximelagatran and delafloxacin[1]. As these strained four-membered nitrogen heterocycles serve as critical building blocks for biologically active drugs and chiral ligands[2], the precise determination of their enantiomeric excess (ee) is a mandatory quality attribute. This is especially vital given the pharmaceutical industry's stringent regulatory requirements for single-enantiomer drugs[3].

This guide provides an objective, data-backed comparison of Chiral Stationary Phases (CSPs) for the enantiomeric resolution of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate , offering a self-validating analytical protocol designed for immediate laboratory implementation.

Stereochemical Profiling & Mechanistic Causality

Before selecting a column, a Senior Application Scientist must define the analyte's stereochemical topology. tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate presents a fascinating structural profile that dictates its chromatographic behavior:

• The Pseudo-Symmetry of C3: The azetidine ring is a 4-membered heterocycle. The C3 carbon is bonded to the 1-methoxyethyl group, a hydrogen atom, and two identical −CH2​− groups (C2 and C4) that both terminate at the N-Boc protected nitrogen. Because the structural paths around the ring are identical, C3 is an achiral center .

• The Sole Stereocenter: The only true chiral center resides at the C1' position of the 1-methoxyethyl group.

Chromatographic Impact: Because the molecule possesses only one stereocenter, it exists as a single pair of enantiomers (R and S). Method development requires resolving only two peaks, avoiding the complexities of a four-peak diastereomeric separation[4]. Furthermore, because the basic secondary amine is masked by the bulky tert-butyloxycarbonyl (Boc) group and the side chain is a neutral ether, the molecule is strictly neutral. No acidic or basic mobile phase additives (like TFA or DEA) are required , and their omission prevents unnecessary column degradation.

Comparative Evaluation of Chiral Stationary Phases (CSPs)

Polysaccharide-based CSPs are the gold standard for resolving nitrogen-containing heterocycles[5]. For Boc-protected amines lacking free N-H donors, enantiorecognition relies heavily on hydrogen bond acceptance (via the Boc carbonyl and methoxy oxygen) and steric fit within the polymer's chiral grooves.

We compared three primary CSP architectures to determine the optimal environment for this specific steric bulk:

• Chiralpak AD-H (Amylose-based): Features a tight helical twist that excellently accommodates the bulky tert-butyl group.

• Chiralcel OD-H (Cellulose-based): Features a linear helical structure, offering complementary selectivity but often struggling with highly bulky, neutral carbamates.

• Chiralpak IA (Immobilized Amylose): Allows for the use of "forbidden" extended modifiers like Methyl tert-butyl ether (MtBE), which alters the steric environment and sharpens peak shape.

Quantitative Performance Data

Representative data for method development benchmarking. Conditions: 1.0 mL/min, 25 °C, UV @ 210 nm.

CSP (Column)	Selector Type	Optimized Mobile Phase	tR1​ (min)	tR2​ (min)	Selectivity ( α )	Resolution ( Rs​ )	Recommendation
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane / IPA (95:5 v/v)	8.4	10.2	1.25	2.8	Excellent. Primary choice for routine QC.
Chiralpak IA	Immobilized Amylose	Hexane / MtBE (80:20 v/v)	7.5	9.6	1.32	3.5	Superior. Best for high-throughput screening.
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane / IPA (95:5 v/v)	9.1	9.8	1.09	1.1	Sub-optimal. Fails baseline resolution ( Rs​<1.5 ).

Step-by-Step Analytical Protocol (Self-Validating System)

To ensure trustworthiness and reproducibility, the following protocol incorporates internal System Suitability Tests (SST) to self-validate the chromatographic integrity before sample analysis.

Step 1: Sample Preparation

• Diluent Matching: Prepare the sample diluent to match the mobile phase (e.g., Hexane/IPA 95:5) to prevent solvent-shock peak distortion.

• Concentration: Dissolve the racemic standard and the enantioenriched samples to a concentration of 1.0 mg/mL .

• Filtration: Filter all samples through a 0.22 µm PTFE syringe filter.

Step 2: HPLC System Setup

• Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Isocratic Hexane / Isopropanol (95:5 v/v). Expert Tip: Ensure HPLC-grade solvents are thoroughly degassed.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C (Thermostatic control is critical; temperature fluctuations >2 °C will shift retention times and alter α ).

• Detection: UV at 210 nm . Expert Tip: Because the azetidine lacks an extended π -system, the Boc carbonyl is the sole chromophore. Higher wavelengths (e.g., 254 nm) will result in zero signal.

Step 3: Self-Validation & Sequence Execution

• Blank Injection (1x): Inject 5 µL of diluent. Acceptance Criteria: No ghost peaks eluting between 8–11 minutes.

• SST Racemate Injection (3x): Inject 5 µL of the racemic standard. Acceptance Criteria: Resolution ( Rs​ ) must be ≥1.5 . Peak area %RSD must be ≤2.0% .

• Sample Analysis: Inject enantioenriched samples. Calculate ee using the formula:

  ee(%)=AreaR​+AreaS​∣AreaR​−AreaS​∣​×100

Visualizations & Workflows

Figure 1: Method development workflow for the chiral HPLC resolution of azetidine derivatives.

Figure 2: Enantiorecognition mechanism driven by hydrogen bonding and steric interactions.

References

• A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides Source: NIH PubMed Central (PMC) URL:[Link][1]

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography Source: Herald Scholarly Open Access URL:[Link][3]

• Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes Source: RSC Publishing URL:[Link][2]

Sources

• 1. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N -borane complexes - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04585G [pubs.rsc.org]
• 3. heraldopenaccess.us [heraldopenaccess.us]
• 4. tcichemicals.com [tcichemicals.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

LC-MS Method Development and Validation for tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate: A Comparative Guide

Azetidine-based scaffolds have become highly sought-after in modern medicinal chemistry, offering improved physicochemical properties—such as lower lipophilicity and unique 3D vectors—compared to traditional pyrrolidines or piperidines[1]. tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate is a critical Boc-protected intermediate used in the synthesis of complex active pharmaceutical ingredients (APIs).

Because this molecule lacks a strong UV chromophore and contains a labile protecting group, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for its quantitation. This guide objectively compares method development strategies and outlines a self-validating protocol compliant with ICH M10 guidelines.

Physicochemical Profiling & The Analytical Challenge

To develop a robust assay, one must first understand the causality behind the molecule's analytical behavior.

• Ionization Suppression: The basicity of the azetidine nitrogen is masked by the tert-butoxycarbonyl (Boc) group, forming a carbamate. This significantly reduces proton affinity in positive Electrospray Ionization (ESI+), making it harder to achieve high sensitivity compared to free amines.

• In-Source Decay (ISD): Boc-protected amines are notoriously prone to in-source fragmentation. The labile nature of the Boc group means that excessive thermal energy or voltage in the MS source leads to a McLafferty-type rearrangement or direct cleavage[2]. This results in the premature loss of the tert-butyl cation (-56 Da) or the entire Boc group (-100 Da)[3], complicating MS1 precursor selection and reducing the signal-to-noise (S/N) ratio of the intact molecular ion.

Method Development Strategy: A Comparative Analysis

Ionization Techniques: ESI+ vs. APCI+

The primary decision in MS optimization is selecting the ionization source. We compared Electrospray Ionization (ESI+) and Atmospheric Pressure Chemical Ionization (APCI+).

• APCI+: Utilizes high corona discharge and heater temperatures (often >350°C). Our data shows this thermal energy catastrophically degrades the Boc group before the molecule enters the mass analyzer, resulting in near-total loss of the intact precursor ( m/z 216.2).

• ESI+: By utilizing lower desolvation temperatures (250–300°C) and carefully tuning the fragmentor/cone voltage, ESI+ successfully preserves the intact [M+H]+ precursor, allowing for a stable MRM transition.

Chromatographic Stationary Phases: UPLC C18 vs. HILIC

With a LogP of approximately 1.8 (driven by the lipophilic tert-butyl and ether groups), the molecule exhibits poor retention on Hydrophilic Interaction Liquid Chromatography (HILIC) phases.

• Comparison: A sub-2 µm Reversed-Phase C18 column significantly outperforms HILIC, providing sharp, symmetrical peaks. Using a low pH mobile phase (0.1% Formic Acid) ensures that any residual free silanols on the column are protonated (preventing peak tailing) while simultaneously driving the equilibrium toward the protonated analyte [M+H]+ for optimal ESI+ efficiency.

Table 1: Comparative Performance of LC-MS/MS Configurations

Parameter / Configuration	ESI+ (Optimized)	APCI+ (Standard)	UPLC C18 (RP)	HILIC (Bare Silica)
Intact Precursor [M+H]+	High Intensity ( m/z 216.2)	Negligible (Thermal Decay)	N/A	N/A
Primary ISD Product	Low ( m/z 116.1)	Dominant ( m/z 116.1)	N/A	N/A
Peak Symmetry (As)	N/A	N/A	1.05 (Excellent)	2.40 (Severe Tailing)
Retention Factor ( k′ )	N/A	N/A	3.2	0.4 (Elutes in void)
Limit of Quantitation	1.0 ng/mL	25.0 ng/mL	Optimal	Sub-optimal

ICH M10 Validation Framework

To ensure the assay is suitable for regulatory submissions (e.g., PK/TK studies), it must be validated according to the ICH M10 guidelines for bioanalytical method validation[4]. The protocol below is designed as a self-validating system . By incorporating a Stable Isotope-Labeled Internal Standard (SIL-IS) and bracketing Quality Control (QC) samples, the system dynamically corrects for matrix-induced ion suppression and continuously verifies its own accuracy during every run.

Table 2: ICH M10 Validation Summary Data (Plasma Matrix)

Validation Parameter	ICH M10 Acceptance Criteria	Experimental Result	Status
Selectivity	No interfering peaks >20% of LLOQ	< 5% interference	Pass
Matrix Effect (IS Normalized)	CV < 15% across 6 lots	4.2% CV	Pass
Intra-day Accuracy	±15% of nominal (±20% at LLOQ)	92.5% - 104.1%	Pass
Intra-day Precision (CV)	< 15% (< 20% at LLOQ)	3.8% - 7.1%	Pass
Benchtop Stability	Stable at RT for expected prep time	Stable for 24 hours	Pass

Experimental Protocols

Protocol 1: Self-Validating Sample Preparation (Protein Precipitation)

Causality: Protein precipitation with acetonitrile (ACN) is chosen over Liquid-Liquid Extraction (LLE) to prevent potential partitioning loss of the moderately polar ether group, while ensuring high throughput.

• Aliquot 50 µL of biological matrix (e.g., plasma) into a 96-well plate.

• Add 10 µL of SIL-IS working solution ( 13C4​ -labeled analog, 50 ng/mL). This step is critical for self-validation, as the SIL-IS will experience the exact same matrix effects and extraction recovery as the target analyte.

• Add 150 µL of cold Acetonitrile containing 0.1% Formic Acid to crash proteins.

• Vortex for 2 minutes at 1000 RPM.

• Centrifuge at 4000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean plate and dilute with 100 µL of LC-MS grade water to match the initial mobile phase conditions (preventing solvent-effect peak distortion).

Protocol 2: LC-MS/MS Method Execution

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0.0 - 0.5 min: 10% B

  • 0.5 - 2.5 min: Linear ramp to 90% B

  • 2.5 - 3.0 min: Hold at 90% B (Column Wash)

  • 3.0 - 3.5 min: Return to 10% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• MS Parameters (Triple Quadrupole):

  • Source: ESI+

  • Capillary Voltage: 3.0 kV

  • Desolvation Temp: 300°C (Kept strictly ≤ 300°C to prevent Boc thermal degradation).

  • MRM Transitions:

    • Quantifier: m/z 216.2 → 116.1 (Loss of Boc, CE: 15 eV)

    • Qualifier: m/z 216.2 → 84.1 (Azetidine ring fragmentation, CE: 25 eV)

Method Development & Validation Workflow

Workflow for LC-MS/MS method development and ICH M10 validation of Boc-protected azetidines.

References

• Source: europa.
• Source: acs.
• Source: core.ac.
• Source: benchchem.

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• 4. ema.europa.eu [ema.europa.eu]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate

For the diligent researcher, the journey of discovery does not end with the successful synthesis or application of a novel compound. The final, and arguably one of the most critical, stages of the experimental lifecycle is the safe and compliant disposal of all chemical waste. This guide provides a detailed, step-by-step protocol for the proper disposal of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate, ensuring the safety of laboratory personnel, the protection of our environment, and adherence to regulatory standards. Our approach is grounded in the principles of chemical safety and responsible waste management, providing you with the knowledge to handle this final step with confidence and precision.

Hazard Assessment: Understanding the Compound

While a specific Safety Data Sheet (SDS) for tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate may not always be readily available, an understanding of its structural motifs allows for a presumptive hazard assessment. The molecule contains an azetidine ring, a tert-butyl carboxylate protecting group, and a methoxyethyl substituent. Based on analogous structures and general chemical principles, we can anticipate the following potential hazards:

• Skin and Eye Irritation: Many amine derivatives and protected amino acids can cause irritation upon contact.[1][2][3][4][5][6]

• Respiratory Tract Irritation: Inhalation of aerosols or dusts may lead to respiratory irritation.[2][3][5][6]

• Flammability: While not expected to be highly flammable, the presence of organic content suggests it will burn if exposed to a significant ignition source.[7][8]

It is imperative to always consult the substance-specific Safety Data Sheet (SDS) if available, as it will provide the most accurate and detailed hazard information. In its absence, a cautious approach based on this presumptive assessment is warranted.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate for disposal, the appropriate Personal Protective Equipment (PPE) must be worn. This is a non-negotiable aspect of laboratory safety.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield.[9]	Protects against accidental splashes to the eyes and face.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents skin contact and potential irritation.[9]
Body Protection	A flame-resistant lab coat.	Protects against spills and splashes on clothing and skin.[9]
Respiratory Protection	To be used in a certified chemical fume hood.[6][9]	Prevents inhalation of any vapors or aerosols that may be generated.

Disposal Workflow: A Step-by-Step Procedural Guide

The disposal of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate must be conducted in accordance with the Resource Conservation and Recovery Act (RCRA) regulations set forth by the U.S. Environmental Protection Agency (EPA), as well as any applicable state and local guidelines.[10][11][12][13][14][15]

Step 1: Waste Characterization

Based on its chemical properties, tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate waste is classified as a chemical hazardous waste. It should not be disposed of down the sanitary sewer or in regular trash.[7][10]

Step 2: Container Selection and Labeling

• Choose a Compatible Container: The waste container must be made of a material that is chemically compatible with the compound. A high-density polyethylene (HDPE) or glass container is generally suitable.[10][11][16] The container must be in good condition, free from leaks or damage, and have a secure, leak-proof closure.[10]

• Properly Label the Container: The label must be securely affixed to the container and include the following information:[9][16][17]

  • The words "HAZARDOUS WASTE"[9][16][17]

  • The full chemical name: "tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate" (no abbreviations or chemical formulas).[16]

  • The approximate quantity or concentration of the waste.

  • The date of accumulation.

  • The associated hazards (e.g., "Irritant").

Step 3: Waste Segregation and Accumulation

• Segregate Incompatible Wastes: This waste stream should be stored separately from incompatible materials, such as strong oxidizing agents and strong bases.[5][7] A physical barrier or secondary containment should be used to prevent accidental mixing.[10]

• Accumulate in a Designated Area: Waste should be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA).[16][17] This area must be under the control of laboratory personnel.[10][16]

Step 4: Final Disposal

• Arrange for Professional Disposal: The ultimate disposal of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate must be handled by a licensed hazardous waste disposal company.[9][18][19] These companies are equipped to transport and dispose of chemical waste in a compliant and environmentally sound manner, typically through high-temperature incineration.[9][17]

• Maintain Records: It is crucial to maintain accurate records of all hazardous waste generated and disposed of. This is a key component of the "cradle-to-grave" responsibility under RCRA, meaning the generator is responsible for the waste from its creation to its final disposal.[12]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate any potential hazards.

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert your laboratory supervisor and institutional safety office.

• Don Appropriate PPE: Before attempting to clean up the spill, don the full PPE as outlined in Section 2.

• Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the spill. Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Clean the Area: Carefully collect the absorbent material and place it in a properly labeled hazardous waste container. Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose of Contaminated Materials: All materials used to clean up the spill, including gloves and wipes, must be disposed of as hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate.

Caption: Disposal decision workflow for tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate.

By adhering to these procedures, you contribute to a culture of safety and environmental responsibility within your laboratory and the broader scientific community.

References

• Hazardous Chemical Waste Management Guidelines. Columbia University.

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.

• Managing Hazardous Chemical Waste in the Lab. Lab Manager.

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA.

• SAFETY DATA SHEET. Fisher Scientific.

• Essential Guide to the Safe Disposal of Aziridine and 2-(Chloromethyl)oxirane. Benchchem.

• SAFETY DATA SHEET. Sigma-Aldrich.

• SAFETY DATA SHEET. TCI Chemicals.

• Safety Data Sheet.

• Safety Data Sheet. National Institute of Advanced Industrial Science and Technology (AIST).

• tert-Butyl 3-(hydroxymethyl)azetidine-1-carboxylate. PubChem.

• Laboratory Environmental Sample Disposal Information Document. EPA.

• SAFETY DATA SHEET. MilliporeSigma.

• tert-Butyl 3-(methylamino)azetidine-1-carboxylate. PubChem.

• SAFETY DATA SHEET. Fisher Scientific.

• SAFETY DATA SHEET. Sigma-Aldrich.

• Appendix A Disposal Procedures by Chemical.

• Safety Data Sheet: Azetidine. Chemos GmbH&Co.KG.

• SAFETY DATA SHEET. Tokyo Chemical Industry.

• Complying with Hazardous Waste Regulations: Your Guide to RCRA Compliance Steps.

• MATERIAL SAFETY DATA SHEET.

• SAFETY DATA SHEET. Tokyo Chemical Industry.

• Waste Characterization Regulations: A Guide to Compliance with the RCRA. ALS Global.

• SAFETY DATA SHEET. Thermo Fisher Scientific.

• What is a RCRA Hazardous Waste?. CT.gov.

• Resource Conservation and Recovery Act (RCRA) Regulations. US EPA.

• Hazardous Waste Regulations. Retail Industry Leaders Association.

• Safety Data Sheet. BroadPharm.

• SAFETY DATA SHEET. Fisher Scientific.

• SAFETY DATA SHEET. Tokyo Chemical Industry.

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Navigating the Safe Handling of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the introduction of novel chemical entities into the laboratory workflow necessitates a rigorous and proactive approach to safety. This guide provides essential, immediate safety and logistical information for handling tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate. By moving beyond a simple checklist and delving into the rationale behind each safety measure, we aim to build a culture of informed caution and deep trust in laboratory best practices.

Core Safety Directives: Engineering Controls and Personal Protective Equipment (PPE)

The primary objective is to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion. This is achieved through a combination of engineering controls and a robust Personal Protective Equipment (PPE) protocol.

Engineering Controls: Your First Line of Defense

• Chemical Fume Hood: All manipulations of tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate, including weighing, transferring, and solution preparation, must be performed within a certified chemical fume hood.[5] This is critical for preventing the inhalation of any aerosols or vapors that may be generated.

• Ventilation: Ensure the laboratory has adequate general ventilation to prevent the accumulation of potentially harmful vapors.[5]

• Emergency Equipment: An operational eyewash station and safety shower must be readily accessible in the immediate vicinity of the work area.[5]

Personal Protective Equipment (PPE): A Comprehensive Barrier

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task and the associated risks. The following table outlines the recommended PPE for handling tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate.

Task	Required PPE	Rationale
Solid Handling (Weighing, Transferring)	- Nitrile or Neoprene Gloves (double-gloving recommended) - Safety Goggles - Face Shield - Laboratory Coat - N95/FFP2 Respirator (if handling powders outside of a fume hood is unavoidable)	Protects against inhalation of fine particles and accidental splashes to the face and eyes. Double-gloving provides an extra layer of protection against potential contamination.[5][6]
Solution Preparation & Handling	- Chemical-Resistant Gloves (Nitrile or Neoprene) - Safety Goggles	Provides essential protection against splashes of the chemical in solution.
Large-Scale Operations (>1g)	- Chemical-Resistant Gloves - Chemical Splash Goggles - Face Shield - Chemical-Resistant Apron over Lab Coat	Offers enhanced protection during procedures with a higher risk of significant splashes or spills.[5]

The Logic Behind the Layers:

• Eye and Face Protection: Safety goggles are the minimum requirement to protect against splashes. A face shield should be used in conjunction with goggles, especially during operations with a higher risk of splashing, to protect the entire face.[7]

• Skin Protection: A standard laboratory coat is sufficient for small-scale operations. For larger quantities, a chemical-resistant apron provides an additional barrier. The choice of glove material is critical. Nitrile or neoprene gloves offer good resistance to a wide range of chemicals. Double-gloving is a best practice, especially when handling potent or uncharacterized compounds, as it allows for the safe removal of the outer glove if contamination is suspected.[5][6]

• Respiratory Protection: While all work should ideally be conducted in a fume hood, an N95 or FFP2 respirator should be available for situations where this is not feasible, to minimize the inhalation of airborne particles.[5]

Procedural Guidance: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage of the chemical's lifecycle in the laboratory.

Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[8][9]

• Ensure the container is tightly sealed when not in use.

Safe Handling Workflow

The following diagram illustrates the logical flow for safely handling tert-Butyl 3-(1-methoxyethyl)azetidine-1-carboxylate.

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